(R)-tert-Butyl 2-amino-4-methylpentanoate

• CAS: 67617-35-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of (R)-tert-Butyl 2-amino-4-methylpentanoate from D-Leucine

Executive Summary

(R)-tert-Butyl 2-amino-4-methylpentanoate, the tert-butyl ester of D-leucine (H-D-Leu-OtBu), is a critical chiral building block in modern pharmaceutical development. Its strategic importance lies in its use as an intermediate for synthesizing complex peptides, peptidomimetics, and active pharmaceutical ingredients (APIs) where precise stereochemical control is paramount. The bulky tert-butyl ester group provides robust protection for the carboxylic acid functionality, preventing unwanted side reactions during subsequent synthetic steps, while being readily cleavable under specific acidic conditions. This guide provides a comprehensive overview of the synthesis of this compound, starting from the readily available chiral pool amino acid, D-leucine. We delve into the theoretical underpinnings of amino acid esterification, compare key synthetic strategies, and present a detailed, field-proven protocol for a modern, efficient, and scalable synthesis. This document is intended for researchers, chemists, and process development professionals engaged in pharmaceutical and fine chemical synthesis.

Introduction: The Strategic Importance of H-D-Leu-OtBu

The synthesis of enantiomerically pure molecules is a cornerstone of drug development. The biological activity of a chiral molecule is often confined to a single enantiomer, with its mirror image being inactive or, in some cases, exhibiting undesirable or toxic effects. Utilizing the "chiral pool"—naturally occurring, enantiopure compounds—is a highly effective strategy for introducing chirality into a synthetic sequence.[1] D-leucine, a non-proteinogenic amino acid, serves as an invaluable starting material for this purpose.

Protecting the functional groups of amino acids is a fundamental requirement for their use in multi-step syntheses, particularly in peptide chemistry.[2][3] The target molecule, (R)-tert-Butyl 2-amino-4-methylpentanoate, is a protected form of D-leucine where the carboxylic acid is masked as a tert-butyl ester. This specific protecting group is favored for its steric hindrance, which confers stability across a wide range of reaction conditions (e.g., nucleophilic attack, basic hydrolysis, catalytic hydrogenation), yet allows for selective removal with acid treatment, often with minimal risk of racemization.[4]

Theoretical Foundations: The Challenge of Amino Acid Esterification

The direct esterification of free amino acids presents a significant challenge compared to simple carboxylic acids. This difficulty arises from the inherent zwitterionic nature of amino acids in their solid state and in most neutral solvents.[5][6] The presence of both a protonated ammonium group (-NH3+) and a deprotonated carboxylate group (-COO⁻) results in strong intermolecular electrostatic interactions, leading to high melting points and extremely low solubility in common organic solvents. This poor solubility is the primary barrier to achieving efficient esterification using standard methods.

Overcoming this requires reaction conditions that can disrupt the zwitterionic structure. This is typically achieved by employing a strong acid catalyst. The acid serves two critical functions:

• Protonation: It protonates the carboxylate group, breaking the zwitterionic form and generating a cationic species with a free carboxylic acid.

• Solubilization: This resulting ammonium salt often exhibits significantly improved solubility in the organic reaction medium, allowing the esterification reaction to proceed homogeneously.

Comparative Analysis of Synthetic Strategies

Several methods have been developed for the tert-butylation of amino acids. The choice of method often depends on factors such as scale, available equipment, safety considerations, and desired yield.

Strategy A: Acid-Catalyzed Reaction with Gaseous Isobutylene

A historically significant and industrially practiced method involves the reaction of the amino acid with isobutylene gas under pressure in the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA).[7]

• Mechanism: The reaction is initiated by the protonation of isobutylene by the strong acid to form the stable tert-butyl carbocation. This electrophilic cation is then intercepted by the nucleophilic carboxylic acid of the protonated D-leucine to form the ester.

• Advantages: This method can be cost-effective for large-scale production.

• Disadvantages: It requires the use of pressurized gas and specialized equipment (autoclave), which can be a barrier for standard laboratory settings. Reaction times can be long (2-3 days), and the strongly acidic conditions can sometimes lead to side products.[7]

Strategy B: Direct Esterification using a tert-Butyl Source

More modern and operationally simpler methods utilize a liquid source of the tert-butyl group, avoiding the need for pressurized gas.

• The Taschner Method (Perchloric Acid/tert-Butyl Acetate): A classic approach involves dissolving the amino acid in tert-butyl acetate with a stoichiometric amount of perchloric acid (HClO₄).[5][8] While functional, this method suffers from significant drawbacks. Perchloric acid is a strong oxidizing agent and poses a considerable safety hazard, especially on a larger scale. Furthermore, the reactions are often sluggish and may not proceed to completion.[5]

• The Namba Method (Tf₂NH/tert-Butyl Acetate): A superior, contemporary method utilizes bis(trifluoromethanesulfonyl)imide (Tf₂NH) as a catalyst in tert-butyl acetate.[5][9] Tf₂NH is an exceptionally strong, non-nucleophilic Brønsted acid that is highly effective at protonating and solubilizing the zwitterionic amino acid.

  • Mechanism: A catalytic amount of Tf₂NH protonates the D-leucine. The resulting ammonium salt is soluble in the tert-butyl acetate solvent/reagent. The activated carboxylic acid then reacts with tert-butyl acetate in an acid-catalyzed transesterification to form the desired product and acetic acid.

  • Advantages: This method is operationally simple, rapid (often complete within hours at low temperatures), proceeds in high yield, and maintains excellent chiral integrity.[5][9] It avoids the hazards of perchloric acid and the technical complexity of using isobutylene gas, making it the recommended approach for laboratory and scale-up synthesis.

Table 1: Comparison of Key Synthetic Methods

Feature	Strategy A: Isobutylene	Strategy B: Tf₂NH/t-BuOAc
tert-Butyl Source	Isobutylene (gas)	tert-Butyl acetate (liquid)
Catalyst	H₂SO₄ or PTSA	Bis(trifluoromethanesulfonyl)imide (Tf₂NH)
Conditions	High pressure (autoclave), Room Temp.	Atmospheric pressure, 0°C to Room Temp.
Reaction Time	48 - 72 hours	2 - 5 hours
Typical Yield	Good to Excellent	Excellent
Safety	High pressure gas, strong acids	Tf₂NH is corrosive but avoids explosion risk of HClO₄
Scalability	Well-suited for large industrial scale	Highly scalable from lab to pilot plant
Reference	[7]	[5][9]

Detailed Experimental Protocol: The Tf₂NH-Catalyzed Synthesis

This protocol is adapted from the highly efficient procedure developed by Namba and colleagues.[5][9] It describes the direct esterification of D-leucine using tert-butyl acetate as both the reagent and solvent, catalyzed by Tf₂NH.

Workflow Overview

Caption: Synthetic workflow for Tf₂NH-catalyzed esterification.

Materials and Reagents

Reagent	Formula	MW	Moles (equiv)	Amount
D-Leucine	C₆H₁₃NO₂	131.17	1.0	(e.g., 10.0 g)
tert-Butyl Acetate	C₆H₁₂O₂	116.16	Solvent	(e.g., 100 mL)
Bis(trifluoromethanesulfonyl)imide (Tf₂NH)	C₂HF₆NO₄S₂	281.15	1.1	(e.g., 23.7 g)
Saturated Sodium Bicarbonate	NaHCO₃	84.01	-	(As needed)
Ethyl Acetate	C₄H₈O₂	88.11	-	(As needed)
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	(As needed)

Step-by-Step Procedure

• Reactor Setup: To a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a thermometer, add D-leucine (1.0 equiv, 10.0 g).

• Solvent Addition: Add tert-butyl acetate (10 volumes, 100 mL) to the flask. The D-leucine will not dissolve, forming a slurry.

• Cooling: Cool the slurry to 0 °C using an ice-water bath.

• Catalyst Addition: Under a nitrogen atmosphere, add bis(trifluoromethanesulfonyl)imide (Tf₂NH) (1.1 equiv, 23.7 g) portion-wise to the stirred slurry. The addition may be slightly exothermic; maintain the internal temperature below 5 °C. Upon addition of the catalyst, the solid D-leucine should dissolve completely.

• Reaction: Stir the resulting clear, homogeneous solution at 0 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS every hour. (Typical TLC system: 10% Methanol in Dichloromethane, stained with ninhydrin). The reaction is typically complete within 2-5 hours.

• Quenching and Workup: Once the starting material is consumed, carefully pour the reaction mixture into a beaker containing cold water (100 mL).

• Neutralization: Transfer the mixture to a separatory funnel. Slowly and carefully add saturated aqueous sodium bicarbonate (NaHCO₃) solution until the pH of the aqueous layer is ~8-9. Caution: CO₂ evolution will occur.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 75 mL).

• Washing: Combine the organic layers and wash with brine (1 x 50 mL).

• Drying and Isolation: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the product as a colorless oil or low-melting solid. The product is often of high purity and may not require further purification.

Product Characterization and Quality Control

Rigorous analytical characterization is essential to confirm the identity, purity, and stereochemical integrity of the synthesized (R)-tert-Butyl 2-amino-4-methylpentanoate.

Table 2: Expected Characterization Data

Parameter	Expected Value
Molecular Formula	C₁₀H₂₁NO₂
Molecular Weight	187.28 g/mol
Appearance	Colorless oil or white solid
¹H NMR (CDCl₃, 400 MHz)	δ ~3.4 (dd, 1H), ~1.7-1.5 (m, 2H), 1.48 (s, 9H), ~1.3 (m, 1H), 0.95 (d, 3H), 0.90 (d, 3H)
¹³C NMR (CDCl₃, 101 MHz)	δ ~176, ~81, ~54, ~43, ~25, 28.1, ~23, ~22
Mass Spec (ESI+)	m/z = 188.16 [M+H]⁺
Optical Rotation [α]D	Value should be consistent with literature for the (R)-enantiomer
Chiral Purity (HPLC/SFC)	>99% ee

Troubleshooting and Field Insights

• Incomplete Reaction: If the reaction stalls, ensure that the Tf₂NH catalyst used was anhydrous and of high purity. The presence of moisture can inhibit the reaction. A slight increase in temperature to room temperature can also facilitate completion, but should be monitored closely to avoid potential side reactions.

• Racemization: The described Tf₂NH-catalyzed method shows excellent retention of stereochemistry.[9] Racemization is highly unlikely under these mild conditions. However, it is always prudent to confirm enantiomeric excess (% ee) using a chiral chromatography method (HPLC or SFC).

• Workup Emulsions: During the basic wash and extraction, emulsions can sometimes form. Addition of brine or gentle swirling instead of vigorous shaking can help to break these emulsions.

• Product Isolation: The final product is the free base, which is stable. For long-term storage or for use in certain applications like peptide coupling, it is often converted to its hydrochloride salt by dissolving the free base in a suitable solvent (e.g., diethyl ether, MTBE) and adding a stoichiometric amount of HCl solution in ether or dioxane.[7]

Conclusion

The synthesis of (R)-tert-Butyl 2-amino-4-methylpentanoate from D-leucine is a well-established and critical transformation for the production of advanced pharmaceutical intermediates. While traditional methods using isobutylene gas are viable, the modern approach utilizing bis(trifluoromethanesulfonyl)imide (Tf₂NH) in tert-butyl acetate offers superior operational simplicity, safety, and efficiency. This method proceeds rapidly under mild conditions, provides excellent yields, and crucially, preserves the stereochemical integrity of the chiral center. The detailed protocol and analysis provided in this guide offer a robust and reliable pathway for researchers and developers to access this valuable chiral building block.

References

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Enantioselective Synthesis of Tert-butyl D-leucinate: A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Significance of Chiral Purity in Pharmaceutical Development

In the landscape of modern drug discovery and development, the chirality of a molecule is of paramount importance. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit remarkably different pharmacological and toxicological profiles. The synthesis of enantiomerically pure compounds is therefore not merely a chemical challenge, but a critical step in ensuring the safety and efficacy of new therapeutics. Tert-butyl D-leucinate, a non-proteinogenic amino acid ester, is a valuable chiral building block in the synthesis of a variety of pharmaceutical compounds. Its bulky tert-butyl group can impart unique conformational constraints and improve pharmacokinetic properties such as metabolic stability. This guide provides an in-depth exploration of the enantioselective synthesis of tert-butyl D-leucinate, with a focus on practical, field-proven methodologies suitable for a research and development setting.

This document will delve into the core principles of asymmetric synthesis, focusing on enzymatic kinetic resolution as a robust and scalable method. We will explore the causality behind experimental choices, from the selection of the enzyme to the optimization of reaction conditions, providing a self-validating protocol for the production of high-purity tert-butyl D-leucinate.

Strategic Approaches to the Synthesis of Tert-butyl D-leucinate

The synthesis of a single enantiomer of a chiral compound can be broadly approached in two ways: asymmetric synthesis from a prochiral precursor or resolution of a racemic mixture. For tert-butyl D-leucinate, both avenues are viable. However, enzymatic kinetic resolution of a racemic mixture of tert-butyl leucinate offers a practical and often more cost-effective solution, especially at a laboratory and pilot scale. This method leverages the high stereoselectivity of enzymes to differentiate between the two enantiomers of a racemic substrate.

Method 1: Enzymatic Kinetic Resolution of Racemic Tert-butyl Leucinate

Enzymatic kinetic resolution is a powerful technique that relies on the ability of an enzyme to selectively catalyze the transformation of one enantiomer in a racemic mixture, while leaving the other largely unreacted. This difference in reaction rates allows for the separation of the two enantiomers. For the synthesis of tert-butyl D-leucinate, we will focus on the use of proteases, specifically Alcalase, to selectively hydrolyze the L-enantiomer of a racemic N-acyl-tert-butyl leucinate.

The Underlying Principle: Enzyme Stereoselectivity

Proteases, such as Alcalase from Bacillus licheniformis, are enzymes that catalyze the hydrolysis of peptide bonds. However, their catalytic activity is not limited to amides; they can also hydrolyze esters. Crucially, these enzymes possess a chiral active site, which leads to a high degree of stereoselectivity. In the case of a racemic mixture of N-acyl-leucine tert-butyl ester, Alcalase will preferentially bind and hydrolyze the L-enantiomer, leaving the D-enantiomer unreacted. Alcalase has been shown to have a high specificity for cleaving peptide bonds at the C-terminal side of various amino acids, including leucine.[1][2] This inherent preference for one enantiomer is the cornerstone of this resolution strategy.

Experimental Workflow

The overall process can be broken down into three main stages:

• Synthesis of Racemic N-Acetyl-DL-leucine.

• Esterification to form Racemic N-Acetyl-DL-leucine tert-butyl ester.

• Enzymatic Kinetic Resolution to yield N-Acetyl-D-leucine tert-butyl ester.

• Deprotection to obtain Tert-butyl D-leucinate.

Workflow for the asymmetric synthesis of tert-butyl D-leucinate.

Conceptual Protocol

• Asymmetric Transamination: In a buffered aqueous solution, combine α-ketoisocaproate, a suitable amino donor (e.g., D-alanine), and the D-amino acid transaminase enzyme. The reaction often requires a cofactor, pyridoxal-5'-phosphate (PLP). The reaction is driven to completion by using a large excess of the amino donor or by removing the keto-acid byproduct.

• Product Isolation: After the reaction is complete, the D-leucine can be isolated and purified using standard techniques such as ion-exchange chromatography.

• Esterification: The purified D-leucine is then esterified with tert-butanol under acidic conditions (Fischer esterification) to yield tert-butyl D-leucinate.

Data Presentation

Parameter	Expected Value/Range
Asymmetric Transamination
Enantiomeric Excess (ee) of D-leucine	>99%
Yield	High (>90%)
Overall Yield	High

Conclusion: A Path to Enantiopure Tert-butyl D-leucinate

This guide has outlined two robust methodologies for the enantioselective synthesis of tert-butyl D-leucinate. The chemoenzymatic approach, utilizing the kinetic resolution of a racemic N-acyl ester with Alcalase, represents a well-established and practical method for obtaining the desired D-enantiomer with high optical purity. The asymmetric synthesis route using D-amino acid transaminases offers a more elegant and potentially higher-yielding alternative, directly producing the chiral amino acid from a prochiral precursor.

The choice of method will ultimately depend on the specific requirements of the research or development project, including scale, cost considerations, and available resources. Both approaches underscore the power of biocatalysis in modern organic synthesis, providing efficient and environmentally benign pathways to enantiomerically pure compounds that are crucial for the advancement of pharmaceutical sciences.

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An In-depth Technical Guide to the Stability and Storage of (R)-tert-Butyl 2-amino-4-methylpentanoate

Introduction

(R)-tert-Butyl 2-amino-4-methylpentanoate, a derivative of the essential amino acid D-leucine, is a chiral building block of significant interest in pharmaceutical and chemical synthesis.[1][2] Its structural features, including the bulky tert-butyl ester protecting group, offer unique advantages in synthetic strategies, particularly in peptide synthesis and the development of novel therapeutic agents.[1] The stability and purity of this reagent are paramount to ensure the reproducibility of synthetic processes and the quality of the final products. This guide provides a comprehensive overview of the stability profile, optimal storage conditions, and analytical methodologies for assessing the integrity of (R)-tert-Butyl 2-amino-4-methylpentanoate.

Chemical and Physical Properties

A thorough understanding of the fundamental chemical and physical properties of (R)-tert-Butyl 2-amino-4-methylpentanoate is essential for its proper handling and storage.

Property	Value	Source
Molecular Formula	C₁₀H₂₁NO₂	[1][3]
Molecular Weight	187.28 g/mol	[1][3]
CAS Number	67617-35-0	[1][3]
Appearance	White to off-white powder or crystalline solid
Chirality	(R)-enantiomer	[1]

Chemical Stability and Degradation Pathways

The chemical stability of (R)-tert-Butyl 2-amino-4-methylpentanoate is primarily influenced by the lability of the tert-butyl ester group. While generally stable under neutral and basic conditions, it is susceptible to degradation under specific environmental stressors.

Hydrolytic Instability

The most significant degradation pathway for (R)-tert-Butyl 2-amino-4-methylpentanoate is acid-catalyzed hydrolysis . The bulky tert-butyl group provides considerable steric hindrance, rendering the ester less susceptible to base-catalyzed hydrolysis compared to less hindered esters like methyl or ethyl esters. However, in the presence of even weak acids, the ester can be cleaved to yield D-leucine and tert-butanol. This process is accelerated by increased temperature and the presence of water.

Caption: Primary degradation pathway of (R)-tert-Butyl 2-amino-4-methylpentanoate.

Oxidative Degradation

While the ester group is the primary site of instability, the amino acid side chain can be susceptible to oxidative degradation , particularly under harsh conditions involving oxidizing agents or exposure to high-energy radiation. Studies on leucine and leucine-containing peptides have shown that hydroxyl radical attack can lead to the formation of various oxidation products, including hydroxyleucines and their corresponding hydroperoxides.[4][5] Although specific studies on (R)-tert-Butyl 2-amino-4-methylpentanoate are limited, it is prudent to consider oxidation as a potential degradation pathway, especially during long-term storage or when exposed to pro-oxidative conditions.

Thermal and Photolytic Stress

Photostability is another factor to consider. Exposure to UV or fluorescent light can provide the energy to initiate degradation reactions.[6] Therefore, protection from light is a critical aspect of proper storage.

Recommended Storage and Handling Conditions

To maintain the purity and stability of (R)-tert-Butyl 2-amino-4-methylpentanoate, the following storage and handling conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	-20°C or below (Freezer)	Minimizes the rate of all potential degradation reactions, including hydrolysis and oxidation.
Atmosphere	Inert gas (e.g., Argon, Nitrogen)	Prevents oxidative degradation by displacing oxygen.
Container	Tightly sealed, opaque container	Protects from moisture ingress which can facilitate hydrolysis, and from light which can induce photolytic degradation.
Handling	Minimize exposure to ambient air and moisture. Use in a dry, well-ventilated area.	Reduces the risk of hydrolysis and oxidation.

Stability and Purity Assessment: Experimental Protocols

A robust analytical program is essential for monitoring the stability and ensuring the quality of (R)-tert-Butyl 2-amino-4-methylpentanoate. This involves both long-term stability studies under recommended storage conditions and forced degradation studies to understand potential degradation pathways.

Forced Degradation Studies

Forced degradation studies are designed to intentionally stress the molecule to generate potential degradation products and to establish the stability-indicating nature of the analytical methods.[6]

Caption: Workflow for a forced degradation study.

Protocol for Forced Degradation:

• Sample Preparation: Prepare solutions of (R)-tert-Butyl 2-amino-4-methylpentanoate at a known concentration (e.g., 1 mg/mL) in appropriate solvents. For solid-state stress, use the neat compound.

• Stress Conditions:

  • Acid Hydrolysis: Treat the sample with 0.1 M HCl at room temperature and at an elevated temperature (e.g., 40-60°C).

  • Base Hydrolysis: Treat the sample with 0.1 M NaOH at room temperature and at an elevated temperature (e.g., 40-60°C).

  • Oxidation: Treat the sample with a solution of hydrogen peroxide (e.g., 3-30%) at room temperature.

  • Thermal Stress: Expose the solid compound to dry heat (e.g., 60-80°C) for a defined period.

  • Photolytic Stress: Expose the solid compound or a solution to UV and visible light as per ICH Q1B guidelines.

• Time Points: Sample at appropriate time intervals (e.g., 0, 2, 4, 8, 24 hours) to monitor the progression of degradation.

• Sample Quenching: Neutralize acidic and basic samples before analysis.

• Analysis: Analyze all samples using a validated stability-indicating HPLC method.

Stability-Indicating HPLC Method

A stability-indicating HPLC method is crucial for separating the intact (R)-tert-Butyl 2-amino-4-methylpentanoate from its potential degradation products, process impurities, and the enantiomer. A reversed-phase HPLC method with UV detection is commonly employed.

Example HPLC Method Parameters (Starting Point for Method Development):

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic acid in Water
Mobile Phase B	0.1% Trifluoroacetic acid in Acetonitrile
Gradient	Start with a low percentage of B, and gradually increase to elute more hydrophobic compounds.
Flow Rate	1.0 mL/min
Column Temperature	25-30°C
Detection	UV at 210 nm
Injection Volume	10 µL

Method Validation: The stability-indicating method must be validated according to ICH guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness.

Chiral HPLC Method for Enantiomeric Purity

To ensure the enantiomeric integrity of (R)-tert-Butyl 2-amino-4-methylpentanoate, a specific chiral HPLC method is required. Polysaccharide-based chiral stationary phases (CSPs) are often effective for separating enantiomers of amino acid derivatives.[4][5]

Example Chiral HPLC Method Parameters (Starting Point for Method Development):

Parameter	Condition
Column	Chiralpak® AD-H, or similar amylose-based CSP
Mobile Phase	Isocratic mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v) with a small amount of an acidic or basic modifier if necessary.
Flow Rate	0.5 - 1.0 mL/min
Column Temperature	Ambient
Detection	UV at 210 nm
Injection Volume	10 µL

Note: The optimal mobile phase composition for chiral separations is highly dependent on the specific CSP and may require significant optimization.

Long-Term Stability Study Protocol

In accordance with ICH guidelines, a long-term stability study should be conducted to establish the re-test period or shelf life of (R)-tert-Butyl 2-amino-4-methylpentanoate.[7][8]

Protocol for Long-Term Stability Study:

• Batch Selection: Use at least three primary batches of the material.

• Storage Conditions: Store the samples under the recommended long-term storage conditions (e.g., -20°C ± 5°C). It is also advisable to include an accelerated storage condition (e.g., 5°C ± 3°C or 25°C ± 2°C / 60% ± 5% RH) to predict the stability profile more rapidly.[9]

• Testing Frequency:

  • Long-Term: Test at 0, 3, 6, 9, 12, 18, 24 months, and annually thereafter.[7]

  • Accelerated: Test at 0, 3, and 6 months.[7]

• Analytical Tests: At each time point, analyze the samples for:

  • Appearance

  • Assay (using the stability-indicating HPLC method)

  • Purity (including known and unknown impurities)

  • Enantiomeric Purity (using the chiral HPLC method)

  • Water content (as it can influence hydrolysis)

Conclusion

The stability of (R)-tert-Butyl 2-amino-4-methylpentanoate is a critical parameter that directly impacts its utility in research and development. The primary degradation pathway is acid-catalyzed hydrolysis of the tert-butyl ester, with oxidative degradation being a secondary concern. Strict adherence to recommended storage conditions, including low temperature, inert atmosphere, and protection from light and moisture, is essential for preserving the integrity of this valuable chiral building block. A comprehensive analytical strategy, incorporating both stability-indicating and chiral HPLC methods within a framework of forced degradation and long-term stability studies, is necessary to ensure the quality and reliability of (R)-tert-Butyl 2-amino-4-methylpentanoate for its intended applications.

References

• Yakhak Hoeji. (2021).
• ResearchGate. (2019).
• PubChem. Structural Characterization of the Products of Hydroxyl-Radical Damage to Leucine and Their Detection on Proteins.
• PubChem.
• ICH. (2009). Stability testing of active pharmaceutical ingredients and finished pharmaceutical products.
• EMA. (2013).
• MedCrave online. (2016).
• CPMP. (2003). Guideline on Stability Testing.
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An In-depth Technical Guide to the Biological Activity of (R)-leucine Derivatives

Abstract: The stereochemistry of amino acids plays a pivotal role in their biological function. While L-amino acids are the canonical building blocks of proteins, their D-enantiomers are emerging as potent bioactive molecules with unique therapeutic potential. This guide focuses on (R)-leucine, also known as D-leucine, and its derivatives. Unlike its well-studied (S)-leucine counterpart, which is a key regulator of mTOR signaling and protein synthesis, (R)-leucine derivatives exhibit distinct pharmacological profiles, particularly in the realms of neurology and metabolic regulation. This document provides a comprehensive overview of the known biological activities, explores the critical differences in pharmacokinetics driven by chirality, and presents detailed, field-proven protocols for evaluating the efficacy and safety of these promising compounds. It is intended for researchers, scientists, and drug development professionals seeking to explore this novel chemical space.

Introduction: The Significance of Chirality in Leucine Derivatives

Amino acids, the fundamental units of proteins, exist as chiral molecules, with the L- (or S) and D- (or R) enantiomers representing non-superimposable mirror images. In biological systems, L-amino acids are overwhelmingly predominant, participating in nearly all aspects of protein synthesis and cellular metabolism. L-leucine, in particular, is a critical branched-chain amino acid (BCAA) that not only serves as a substrate for protein synthesis but also acts as a key signaling molecule, most notably through its activation of the mechanistic target of rapamycin (mTOR) pathway, which governs cell growth and proliferation.[1][]

Conversely, (R)-leucine and its derivatives have historically been considered biologically inert or of minor importance. However, recent research has challenged this dogma, revealing that these "unnatural" amino acids possess distinct and potent biological activities. Studies have demonstrated that D-leucine can confer potent anti-seizure effects, terminate ongoing seizures in animal models without the sedative effects of conventional drugs like diazepam, and may play a role in metabolic regulation.[3][4] Furthermore, acetylated derivatives of racemic leucine have shown therapeutic promise in treating neurological disorders such as cerebellar ataxia.[5][6]

This guide will synthesize the current understanding of (R)-leucine derivatives, focusing on three core areas:

• Key Biological Activities: Detailing the neurological, metabolic, and antiproliferative effects.

• Pharmacokinetics: Highlighting how the (R)-configuration dictates absorption, distribution, metabolism, and excretion (ADME), often in stark contrast to the (S)-enantiomer.

• Evaluation Methodologies: Providing robust, step-by-step protocols for researchers to assess the biological activities of novel (R)-leucine derivatives in a preclinical setting.

Key Biological Activities of (R)-Leucine Derivatives

Neurological and Anticonvulsant Effects

A primary area of interest for (R)-leucine derivatives is their profound impact on neuronal excitability.

• Direct Anticonvulsant Properties: D-leucine itself has demonstrated potent anticonvulsant activity. In mouse models, pretreatment with D-leucine protected against seizures induced by kainic acid and electroshock.[3] Strikingly, D-leucine was also effective at terminating ongoing seizures, a clinically significant feature.[3][4] The mechanism appears to be distinct from that of L-leucine and other known anti-seizure medications, suggesting a novel pathway for therapeutic intervention.[4] While many antiepileptic drugs work by modulating voltage-gated ion channels or enhancing GABAergic inhibition, the precise target of D-leucine remains an active area of investigation.[7][8]

• Treatment of Ataxias: The racemic mixture N-acetyl-DL-leucine has been used for decades to treat acute vertigo and has recently shown significant promise in improving symptoms of cerebellar ataxia in patients with lysosomal storage disorders like Niemann-Pick disease type C (NPC) and GM2 gangliosidosis.[5][6] While both enantiomers can improve ataxia symptoms when administered to symptomatic mice, preclinical studies suggest that the N-acetyl-L-leucine enantiomer is primarily responsible for the neuroprotective effects that delay disease progression and extend lifespan.[6] However, the (R)-enantiomer (N-acetyl-D-leucine) contributes to the overall therapeutic profile and exhibits a distinct pharmacokinetic signature, as discussed in Section 3.0. The proposed mechanism involves the modulation and stabilization of the membrane potential of central vestibular and cerebellar neurons.[5][9]

Metabolic Regulation

The role of L-leucine in metabolism is complex, stimulating both muscle protein synthesis and, at high levels, insulin resistance.[10] (R)-leucine derivatives may offer a way to harness metabolic benefits while avoiding certain drawbacks.

• Glucose Homeostasis: Research suggests D-leucine may play a role in regulating blood sugar levels and improving insulin sensitivity.[11] This is particularly interesting as it offers a potential therapeutic avenue for metabolic disorders. The mechanism is thought to be distinct from L-leucine's mTOR-dependent signaling.[1] Leucine and its metabolites can influence protein metabolism, insulin secretion, and energy partitioning between adipose tissue and muscle.[10][12] Exploring how the (R)-enantiomer specifically modulates these pathways is a key area for future research.

Enhanced Stability in Peptide Therapeutics

The incorporation of D-amino acids, such as D-leucine, into synthetic peptides is a well-established strategy in drug development.

• Resistance to Proteolysis: Peptides containing D-amino acids exhibit enhanced stability against degradation by proteases, which are stereospecific for L-amino acids.[11] This increased resistance can significantly prolong the half-life of peptide-based drugs in biological systems, leading to improved therapeutic efficacy.[11][13] Derivatives like BOC-D-Leucine are critical reagents in this synthetic process, serving as protected building blocks for solid-phase peptide synthesis.[11]

Pharmacokinetics: The Chiral Divide

The stereochemistry of a drug molecule can have a dramatic impact on its pharmacokinetic profile. This is clearly demonstrated in studies of N-acetyl-leucine enantiomers. Research comparing the oral administration of racemic N-acetyl-DL-leucine with the purified L-enantiomer in mice revealed significant, unexpected differences.

When the racemic mixture was administered, the maximum plasma concentration (Cmax) and the total drug exposure over time (Area Under the Curve, AUC) were substantially higher for the D-enantiomer (N-acetyl-D-leucine) compared to the L-enantiomer.[14] This suggests that during chronic administration of the racemate, the D-enantiomer would accumulate, which could have both therapeutic and safety implications.[14]

The underlying mechanisms for this divergence include:

• Inhibition of Uptake: The D-enantiomer appears to inhibit the intestinal carrier-mediated uptake of the L-enantiomer.[14]

• First-Pass Metabolism: The L-enantiomer undergoes significant first-pass metabolism, likely via deacetylation, a process that does not affect the D-enantiomer to the same extent.[14]

• Tissue Distribution: In brain and muscle tissues, levels of N-acetyl-L-leucine were lower than N-acetyl-D-leucine, consistent with the rapid conversion of the L-form into L-leucine for use in normal metabolic pathways.[14]

These findings underscore the critical importance of evaluating each enantiomer of a chiral drug candidate independently.

Table 1: Comparative Pharmacokinetic Parameters of N-acetyl-leucine Enantiomers in Mice After Oral Administration of Racemate

Parameter	N-acetyl-L-leucine	N-acetyl-D-leucine	Implication
Cmax (Max. Plasma Conc.)	Lower	Much Higher	D-enantiomer reaches higher peak levels.
AUC (Total Exposure)	Lower	Much Higher	D-enantiomer has greater overall exposure and may accumulate.
Intestinal Uptake	Carrier-mediated	Inhibits L-enantiomer uptake	Competition at the absorption site.
First-Pass Metabolism	High (Deacetylation)	Low	L-enantiomer is cleared more rapidly before reaching circulation.

| Elimination Half-life (T1/2) | Similar | Similar | Once in circulation, both are eliminated at a similar rate. |

Data synthesized from findings reported in bioRxiv.[14]

Caption: Differential pharmacokinetics of N-acetyl-leucine enantiomers.

Methodologies for Evaluating Biological Activity

To rigorously assess the therapeutic potential of novel (R)-leucine derivatives, a series of validated in vitro and in vivo assays are required. The following protocols are provided as a robust starting point for researchers.

In Vitro Cytotoxicity Assessment (MTT Assay)

Causality: Before assessing therapeutic activity, it is crucial to determine the cytotoxic profile of a compound. The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is proportional to the number of viable cells. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to a purple formazan product.[15] This allows for the determination of the concentration at which a compound begins to inhibit cell viability (IC50).

Protocol:

• Cell Plating: Seed cells (e.g., HEK293 for general toxicity, or a relevant cancer cell line like HeLa for antiproliferative studies) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[15]

• Compound Treatment: Prepare a serial dilution of the (R)-leucine derivative in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well (final concentration 0.5 mg/mL).[15][16]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[17]

• Solubilization: Carefully aspirate the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the purple formazan crystals.[17]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[16] Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control wells.

In Vivo Anticonvulsant Activity (PTZ-Induced Seizure Model)

Causality: The pentylenetetrazol (PTZ) induced seizure model is a standard preclinical test for identifying compounds with efficacy against myoclonic and absence seizures.[18] PTZ is a GABA-A receptor antagonist that induces seizures in a dose-dependent manner. This protocol assesses a compound's ability to increase the seizure threshold or prevent the onset of generalized seizures.

Protocol:

• Animal Acclimation: Use adult male Swiss Webster or C57BL/6 mice (20-25 g). Acclimate the animals to the housing conditions for at least one week prior to the experiment.[18]

• Compound Administration: Prepare the (R)-leucine derivative in a suitable vehicle (e.g., 0.9% saline, or a solution of 5% DMSO/5% Tween 80/90% saline for less soluble compounds). Administer the compound via intraperitoneal (IP) injection at a predetermined dose (e.g., 30, 100, 300 mg/kg).[18][19] Administer vehicle to the control group.

• Pretreatment Period: Allow for a pretreatment time of 30-60 minutes for the compound to be absorbed and distributed.[18]

• PTZ Injection: Administer a subcutaneous (s.c.) injection of PTZ at a convulsive dose (e.g., 85 mg/kg).[18]

• Observation: Immediately place each mouse in an individual observation chamber and record seizure activity for 30 minutes.

• Scoring and Endpoints: The primary endpoints are the latency to the first myoclonic jerk and the presence or absence of a generalized clonic-tonic seizure with loss of righting reflex. Seizure severity can also be scored using the Racine scale.[18]

• Data Analysis: Compare the endpoints between the treated and vehicle control groups using appropriate statistical tests (e.g., Mann-Whitney U test for latency, Fisher's exact test for seizure incidence).

Caption: Experimental workflow for the in vivo PTZ seizure model.

In Vitro Glucose Uptake Assay

Causality: This assay measures the ability of a compound to stimulate glucose transport into muscle cells, a key process in maintaining glucose homeostasis. Rat L6 myotubes are a well-established in vitro model for studying GLUT4-dependent glucose uptake.[20] The assay uses a radiolabeled non-metabolizable glucose analog (e.g., 2-deoxy-D-[³H]glucose) to quantify glucose transport.

Protocol:

• Cell Culture and Differentiation: Culture L6 myoblasts in DMEM with 10% FBS. Once confluent, switch to DMEM with 2% FBS to induce differentiation into myotubes (typically 5-7 days).[20][21]

• Serum Starvation: Prior to the assay, serum-starve the fully differentiated myotubes for 18 hours in DMEM containing 0.2% BSA to establish a basal state.[20]

• Compound Stimulation: Wash the cells with Krebs-Ringer HEPES (KRH) buffer. Treat the cells with the (R)-leucine derivative at various concentrations in KRH buffer for a specified time (e.g., 15-30 minutes). Include a vehicle control (basal) and a positive control (e.g., 100 nM insulin).[20][21]

• Glucose Uptake: Add radiolabeled 2-deoxy-D-glucose (e.g., 0.5 µCi/mL) to each well and incubate for an additional 5-10 minutes.[20]

• Termination and Lysis: Terminate the uptake by washing the cells four times with ice-cold KRH buffer. Lyse the cells by adding 0.05 N NaOH.[20]

• Quantification: Transfer the cell lysates to scintillation vials. Measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Normalize the radioactivity counts to the total protein content in each well. Express the results as fold-change over the basal (vehicle control) condition.

Synthesis and Structure-Activity Relationships (SAR)

The biological activity of (R)-leucine derivatives is intrinsically linked to their chemical structure. Modifications at different sites on the leucine scaffold can dramatically alter potency, selectivity, and pharmacokinetic properties. Key modification sites include the carboxyl group, the amino group, the α-carbon, and the isobutyl side chain.

• N-Acetylation: As seen with N-acetyl-D-leucine, acetylation of the amino group can improve stability and alter transport mechanisms, potentially allowing the molecule to act as a substrate for different transporters, such as monocarboxylate transporters (MCTs).[22]

• Side Chain Modification: Exploration of the leucine side chain in other classes of compounds has shown that modifications can significantly impact receptor binding and in vivo activity.[23]

• Incorporation into Larger Scaffolds: (R)-leucine can be used as a chiral building block in the synthesis of more complex molecules, imparting specific stereochemical properties that are critical for biological recognition.[24][25]

Understanding these SARs is crucial for the rational design of new derivatives with improved therapeutic profiles.

Caption: Potential modification sites on the (R)-leucine scaffold.

Future Directions and Conclusion

The study of (R)-leucine derivatives represents a compelling and underexplored frontier in drug discovery. The potent anticonvulsant activity of D-leucine and the therapeutic potential of its acetylated derivatives in treating neurological disorders highlight the profound biological effects that can be elicited by this "unnatural" enantiomer. The distinct pharmacokinetic profiles driven by chirality further emphasize the need for careful, enantiomer-specific evaluation in drug development programs.

Future research should focus on:

• Mechanism of Action: Elucidating the specific molecular targets and signaling pathways responsible for the anticonvulsant and metabolic effects of (R)-leucine derivatives.

• Rational Drug Design: Leveraging SAR insights to synthesize novel derivatives with enhanced potency, selectivity, and improved ADME properties.

• Clinical Translation: Advancing the most promising candidates, such as N-acetyl-leucine, through rigorous, placebo-controlled clinical trials for conditions like cerebellar ataxia and other neurological disorders.[9]

References

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Protocols & Analytical Methods

Application Notes and Protocols for the Strategic Use of (R)-tert-Butyl 2-amino-4-methylpentanoate in Peptide Synthesis

Abstract

(R)-tert-Butyl 2-amino-4-methylpentanoate, the tert-butyl ester of L-Leucine, is a versatile building block in peptide chemistry. Its unique structure, with a protected C-terminus and a free N-terminus, precludes its direct use in standard stepwise C-to-N solid-phase peptide synthesis (SPPS). However, this characteristic opens avenues for its application in alternative and advanced synthetic strategies. This guide provides a comprehensive overview of the primary applications of (R)-tert-Butyl 2-amino-4-methylpentanoate, including its conversion into a standard Fmoc-SPPS compatible monomer, its use in solution-phase peptide fragment synthesis, and the subsequent application of these fragments in solid-phase fragment condensation. Detailed protocols, mechanistic insights, and data-driven recommendations are provided for researchers, scientists, and drug development professionals to effectively integrate this reagent into their peptide synthesis workflows.

Introduction: Understanding the Role of a C-Terminally Protected Leucine

In the landscape of peptide synthesis, the strategic use of protecting groups is paramount for achieving the desired sequence with high fidelity. The two primary strategies, Boc/Bzl and Fmoc/tBu, rely on the orthogonal removal of temporary Nα-protecting groups and more permanent side-chain protecting groups.[1][2] (R)-tert-Butyl 2-amino-4-methylpentanoate, hereafter referred to as H-Leu-OtBu, presents a unique case where the C-terminal carboxylic acid is masked as a tert-butyl (tBu) ester.

The tBu ester is stable to the basic conditions used for Fmoc group removal (e.g., piperidine in DMF) but is readily cleaved by strong acids like trifluoroacetic acid (TFA), the same condition used for final cleavage from many resins and removal of tBu-based side-chain protecting groups.[3] This property makes H-Leu-OtBu unsuitable for direct incorporation into a standard Fmoc-SPPS cycle, which requires a free carboxylic acid for activation and coupling to the resin-bound amine.

However, its utility is realized in three principal strategies, each leveraging its unique protected state:

• Strategy 1: Conversion to an SPPS-Ready Building Block. H-Leu-OtBu can be chemically modified in two steps—Nα-Fmoc protection followed by saponification of the tBu ester—to yield Fmoc-L-Leu-OH, a standard reagent for SPPS.

• Strategy 2: Solution-Phase Peptide Fragment Synthesis (SPFS). H-Leu-OtBu serves as an excellent C-terminal starting material for the synthesis of di- or tri-peptides in solution.

• Strategy 3: Solid-Phase Fragment Condensation (SPFC). The peptide fragments synthesized in solution via Strategy 2 can be subsequently coupled onto a resin-bound peptide chain in a convergent synthetic approach.[4][5]

This document will detail the rationale and provide step-by-step protocols for each of these powerful applications.

Strategic Applications and Methodologies

Strategy 1: Conversion of H-Leu-OtBu to Fmoc-L-Leu-OH for Standard SPPS

The most direct way to utilize H-Leu-OtBu in a conventional Fmoc-SPPS workflow is to convert it into the corresponding Nα-protected carboxylic acid. This two-step process involves the protection of the free amine with an Fmoc group, followed by the hydrolysis of the tert-butyl ester.

Caption: Conversion of H-Leu-OtBu to Fmoc-L-Leu-OH.

This protocol describes the protection of the α-amino group of (R)-tert-Butyl 2-amino-4-methylpentanoate using Fmoc-N-hydroxysuccinimide ester (Fmoc-OSu).

Materials:

• (R)-tert-Butyl 2-amino-4-methylpentanoate (H-Leu-OtBu)

• Fmoc-N-hydroxysuccinimide ester (Fmoc-OSu)

• Sodium bicarbonate (NaHCO₃)

• 1,4-Dioxane

• Deionized water

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve H-Leu-OtBu (1.0 eq) in a 1:1 mixture of 1,4-dioxane and 10% aqueous sodium bicarbonate solution.

• In a separate flask, dissolve Fmoc-OSu (1.05 eq) in 1,4-dioxane.

• Slowly add the Fmoc-OSu solution to the H-Leu-OtBu solution with vigorous stirring at room temperature.[3]

• Allow the reaction to stir at room temperature for 4-12 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Once the reaction is complete, dilute the mixture with water and wash with diethyl ether to remove any unreacted Fmoc-OSu.

• Acidify the aqueous layer to pH 2-3 with 1 M HCl.

• Extract the precipitated Fmoc-Leu-OtBu with ethyl acetate (3x).

• Combine the organic layers, wash with water and then brine, and dry over anhydrous sodium sulfate.

• Filter and remove the solvent under reduced pressure to yield the crude Fmoc-Leu-OtBu, which can be purified by silica gel chromatography if necessary.

The hydrolysis of esters in the presence of the base-labile Fmoc group presents a chemical challenge. Standard saponification with strong bases like NaOH or KOH can lead to premature Fmoc deprotection. Therefore, milder, orthogonal conditions are required. Recent methodologies have shown success using catalytic systems that are compatible with the Fmoc group.

Materials:

• Fmoc-Leu-OtBu

• Calcium(II) Iodide (CaI₂)

• Sodium Hydroxide (NaOH)

• Acetonitrile (ACN)

• Deionized water

• 0.01 M Hydrochloric acid (HCl)

• Ethyl Acetate (EtOAc)

• Saturated Sodium Thiosulfate (Na₂S₂O₄)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure: (Adapted from green hydrolysis methods)

• Dissolve Fmoc-Leu-OtBu (1.0 eq) in acetonitrile.

• Add Calcium(II) Iodide (2.0 eq) and 1 M NaOH (2.0 eq) to the solution.

• Stir the reaction at room temperature, monitoring by TLC or LC-MS until the starting material is consumed. This method uses CaI₂ to protect the Fmoc group during hydrolysis.

• Neutralize the reaction mixture to a slightly acidic pH with 2 M HCl.

• Concentrate the mixture under vacuum to remove the acetonitrile.

• Add 0.01 M HCl and extract the product twice with ethyl acetate.

• Combine the organic fractions, wash with saturated Na₂S₂O₄ and brine, then dry over Na₂SO₄.

• Filter and evaporate the solvent in vacuo to yield the Fmoc-L-Leu-OH product.

Strategy 2: Solution-Phase Dipeptide Synthesis

H-Leu-OtBu is an ideal starting material for the C-terminus of a dipeptide or short peptide fragment synthesized in solution. The following protocol details the synthesis of a generic dipeptide, Fmoc-Xaa-Leu-OtBu.

Sources

• 1. Fmoc / t-Bu Solid Phase Synthesis - Sunresin [seplite.com]
• 2. bachem.com [bachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

(R)-tert-Butyl 2-amino-4-methylpentanoate as a chiral building block in asymmetric synthesis

An in-depth guide for researchers, scientists, and drug development professionals on the application of (R)-tert-Butyl 2-amino-4-methylpentanoate as a versatile chiral building block in modern asymmetric synthesis.

Introduction: The Strategic Value of (R)-tert-Butyl 2-amino-4-methylpentanoate

(R)-tert-Butyl 2-amino-4-methylpentanoate, also known as D-Leucine tert-butyl ester, is a valuable chiral building block derived from the non-proteinogenic D-Leucine.[1] Its utility in asymmetric synthesis stems from the confluence of three key structural features: a defined stereocenter at the α-carbon, a sterically demanding isobutyl side chain, and a robust tert-butyl ester protecting group. This combination makes it an indispensable tool in the synthesis of complex, enantiomerically pure molecules, particularly in the pharmaceutical industry where the three-dimensional arrangement of atoms is critical for biological activity and safety.[2][3]

Chiral building blocks are foundational molecular fragments that serve as starting points for constructing complex chiral compounds.[2] Their use accelerates research and development by allowing for the precise and predictable installation of stereocenters, a crucial requirement from regulatory bodies like the FDA.[2][4] More than half of all small-molecule drugs are chiral, and their therapeutic efficacy, safety, and pharmacokinetic profiles are often intrinsically linked to their stereochemistry.[2][5] (R)-tert-Butyl 2-amino-4-methylpentanoate serves as a prime example of a "chiral pool" starting material, where a readily available, enantiopure natural product derivative is used to impart chirality to a synthetic target.[3]

The tert-butyl ester is a key feature, acting as a sterically hindered and chemically stable protecting group for the carboxylic acid. It is notably resistant to a wide range of nucleophilic and basic conditions, yet can be cleaved selectively under acidic conditions (e.g., with trifluoroacetic acid, TFA).[6][7] This orthogonal stability is fundamental in multi-step syntheses, such as solid-phase peptide synthesis (SPPS), where other protecting groups need to be removed without affecting the ester.[8]

Physicochemical Properties

A summary of the key properties of (R)-tert-Butyl 2-amino-4-methylpentanoate is provided below.

Property	Value	Reference
Molecular Formula	C₁₀H₂₁NO₂	[1]
Molecular Weight	187.28 g/mol	[1]
IUPAC Name	tert-butyl (2R)-2-amino-4-methylpentanoate	[1]
CAS Number	67617-35-0	[1]
Appearance	Typically an oil or low-melting solid	N/A

Application Note I: Peptide Synthesis

The primary application of amino acid esters is in peptide synthesis. The tert-butyl ester of D-Leucine is particularly useful in constructing peptides containing unnatural D-amino acids, which can enhance metabolic stability and confer specific conformational properties. The protocol involves two main stages: N-α-protection of the amino group, followed by coupling with another amino acid or peptide fragment.

Protocol 1: N-α-tert-Butoxycarbonyl (Boc) Protection

Rationale: Before the carboxylic acid moiety can be activated for amide bond formation, the nucleophilic α-amino group must be protected to prevent self-polymerization and other side reactions. The Boc group is a standard choice, especially in solution-phase synthesis or as a side-chain protecting group in Fmoc-based solid-phase strategies.[9][10] The reaction utilizes di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base.[10] The base deprotonates the amino group, increasing its nucleophilicity to attack one of the electrophilic carbonyls of the Boc anhydride.[10]

Materials:

• (R)-tert-Butyl 2-amino-4-methylpentanoate (1.0 equiv.)

• Di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equiv.)

• Triethylamine (TEA, 1.5 equiv.) or Sodium Hydroxide (1.0 M aq. solution, 2.0 equiv.)

• Solvent: 1,4-Dioxane/Water (1:1), Tetrahydrofuran (THF), or Dichloromethane (DCM)

• 5% aqueous Citric Acid or 1N HCl

• Ethyl Acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve (R)-tert-Butyl 2-amino-4-methylpentanoate (1.0 equiv.) in the chosen solvent system (e.g., Dioxane/Water).

• Cool the solution to 0 °C in an ice bath.

• Add the base (e.g., TEA) and stir for 10 minutes.

• Add (Boc)₂O (1.1 equiv.) portion-wise or as a solution in the organic solvent. A mild exotherm may be observed.

• Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Concentrate the mixture under reduced pressure to remove the organic solvent.

• Dilute the remaining aqueous solution with water and wash with a nonpolar solvent like hexanes or ethyl acetate to remove excess (Boc)₂O.

• Cool the aqueous layer in an ice bath and carefully acidify to pH 2-3 with cold 5% citric acid or 1N HCl.

• Extract the product, N-Boc-(R)-tert-Butyl 2-amino-4-methylpentanoate, into ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure to yield the protected product, which can be purified further by column chromatography if necessary.

Protocol 2: Peptide Coupling using HBTU/HATU

Rationale: With the N-terminus protected, the building block is ready for coupling. This protocol describes a standard solution-phase coupling to an N-terminally free amino acid ester (e.g., L-Alanine methyl ester). Carbodiimide reagents (like DCC) or, more commonly, modern phosphonium/aminium-based reagents (like HBTU, HATU) are used to activate the free carboxylic acid of the coupling partner.[11] The activated acid then rapidly reacts with the free amine of our building block. In this example, we will couple a protected acid to our free amine building block after deprotection of a theoretical N-protected version. For clarity, the protocol below shows the coupling of N-Boc-L-Alanine to (R)-tert-Butyl 2-amino-4-methylpentanoate.

Materials:

• (R)-tert-Butyl 2-amino-4-methylpentanoate (1.0 equiv.)

• N-Boc-L-Alanine (1.05 equiv.)

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate, 1.05 equiv.)

• N,N-Diisopropylethylamine (DIPEA, 2.5 equiv.)

• Anhydrous Dimethylformamide (DMF)

• Saturated aqueous NaHCO₃ solution

• 1 M aqueous HCl solution

• Ethyl Acetate (EtOAc)

• Brine and Anhydrous Na₂SO₄

Procedure:

• Dissolve N-Boc-L-Alanine (1.05 equiv.) and HBTU (1.05 equiv.) in anhydrous DMF.

• Add DIPEA (2.5 equiv.) to the solution and stir for 10-15 minutes at room temperature. This is the "pre-activation" step.

• In a separate flask, dissolve (R)-tert-Butyl 2-amino-4-methylpentanoate (1.0 equiv.) in a minimal amount of DMF.

• Add the solution of the free amine to the activated acid solution.

• Stir the reaction mixture at room temperature for 2-6 hours. Monitor by TLC or LC-MS.

• Once the reaction is complete, dilute the mixture with EtOAc.

• Wash the organic phase sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The resulting crude dipeptide, Boc-Ala-D-Leu-OtBu, can be purified by silica gel chromatography.

Workflow Visualization

Caption: Workflow for utilizing the chiral building block in peptide synthesis.

Application Note II: Synthesis of Novel Chiral Amines

Beyond peptides, (R)-tert-Butyl 2-amino-4-methylpentanoate is a precursor for synthesizing other valuable chiral molecules, particularly complex chiral amines.[12][13] Methodologies developed by Ellman, utilizing tert-butanesulfinamide (tBS), provide a robust framework for the asymmetric synthesis of a vast array of amines and have become a cornerstone of modern medicinal chemistry.[14][15][16] While this building block is already an amine, its α-amino ester structure allows for diastereoselective transformations to create new, adjacent stereocenters.

Protocol 3: Diastereoselective Synthesis via N-Sulfinylation and Enolate Alkylation (Conceptual Protocol)

Rationale: This protocol outlines a conceptual strategy for creating a new stereocenter adjacent to the existing one. First, the primary amine is converted to a chiral tert-butanesulfinamide. The bulky sulfinyl group, in concert with the isobutyl side chain, creates a highly biased steric environment. Subsequent deprotonation at the α-carbon with a strong base (like LDA) would form a chiral enolate. This enolate is expected to react with an electrophile (e.g., an alkyl halide) from the sterically less hindered face, leading to a product with high diastereoselectivity.[17][18] The sulfinyl group can then be cleaved under acidic conditions to reveal the new chiral amine.[15]

Materials:

• (R)-tert-Butyl 2-amino-4-methylpentanoate

• (R)- or (S)-tert-Butanesulfinamide

• Titanium(IV) ethoxide (Ti(OEt)₄) or another dehydrating agent

• Anhydrous solvent (e.g., THF, DCM)

• Lithium diisopropylamide (LDA) or another strong, non-nucleophilic base

• Electrophile (e.g., Benzyl bromide, Methyl iodide)

• Hydrochloric acid (HCl) in an organic solvent

Conceptual Procedure:

• Imine Formation: Condense (R)-tert-Butyl 2-amino-4-methylpentanoate with a suitable aldehyde or ketone, or protect it with a chiral auxiliary like (S)-tert-butanesulfinamide to form an N-sulfinyl imine derivative. This step establishes a directing group for subsequent stereoselective reactions.[19]

• Enolate Formation: Treat the N-protected α-amino ester with a strong base such as LDA at low temperature (-78 °C) in anhydrous THF to generate a chiral lithium enolate. The stereochemistry of the enolate will be directed by the existing chiral centers.

• Diastereoselective Alkylation: Introduce an electrophile (e.g., benzyl bromide). The electrophile will add to one face of the enolate, with the stereochemical outcome dictated by the minimization of steric hindrance from the isobutyl and N-protecting groups.[18]

• Workup and Purification: Quench the reaction with a proton source (e.g., saturated NH₄Cl solution). Extract the product, dry the organic layer, and purify by chromatography to isolate the diastereomerically enriched product.

• Deprotection: Cleave the N-protecting group (e.g., the sulfinyl group with HCl in methanol) to yield the α,β-disubstituted amino acid derivative. The tert-butyl ester can be subsequently removed with TFA if the free acid is desired.

Transformation Visualization

Caption: Strategy for creating new stereocenters from the building block.

Trustworthiness and Self-Validation

The protocols described are based on well-established and widely published methodologies in organic synthesis.[10][20]

• Reaction Monitoring: For all protocols, progress should be meticulously monitored by TLC or LC-MS. The disappearance of the limiting reagent and the appearance of the product spot/peak with the expected polarity/mass are key indicators of a successful reaction.

• Expected Outcomes: N-protection reactions typically proceed in high yields (>90%). Peptide coupling yields are generally good to excellent (70-95%), depending on the steric hindrance of the amino acids involved. Diastereoselective alkylations can achieve high diastereomeric ratios (>95:5), which should be confirmed by NMR analysis or chiral chromatography of the crude product.

• Troubleshooting: Low yields in peptide coupling can often be attributed to impure reagents, insufficient activation time, or steric hindrance; using a more powerful coupling agent like HATU or extending the reaction time may help. In alkylation, the formation of side products can result from issues with base stoichiometry or temperature control; ensuring slow addition of the base at -78 °C is critical.

By incorporating these analytical checkpoints and understanding the chemical principles, researchers can validate the success of each step and ensure the integrity of the final chiral product.

References

• Chiral Molecular Building Blocks in Modern Drug Discovery. (2025). AiFChem.
• Asymmetric synthesis of unnatural α-amino acids through photoredox-mediated C–O bond activation of aliphatic alcohols. (n.d.). Chemical Science (RSC Publishing).
• The Asymmetric Synthesis of Protected Unnatural α-Amino Acids via Enantioconvergent Nickel-Catalyzed Cross-Coupling. (n.d.). PMC - NIH.
• Synthesis of chiral building blocks for use in drug discovery. (n.d.). PubMed.
• Asymmetric synthesis of unusual α-amino acids. (n.d.).
• Asymmetric Synthesis of α-Allyl-α-Aryl α-Amino Acids by Tandem Alkylation/π-Allylation of α-Iminoesters. (n.d.). PMC - PubMed Central.
• How Chiral Building Blocks Drive Advances in Drug Discovery. (2025). AiFChem.
• Chiral Building Blocks Selection. (n.d.). Enamine.
• Synthesis of Chiral Building Blocks for Use in Drug Discovery. (n.d.). PMC - NIH.
• Catalytic Asymmetric Synthesis of α-Amino Acids. (n.d.).
• tert-butyl (2S)
• Amino Acid Derivatives for Peptide Synthesis. (n.d.). [Source not provided].
• Convenient Preparation of tert-Butyl Amino Acid Esters
• Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer. (2025). NIH.
• (R)
• Asymmetric Synthesis of Amines. (n.d.).
• (2-Aminoethyl)carbamic acid tert-butyl ester. (n.d.). Organic Syntheses Procedure.
• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimiz
• Asymmetric synthesis of amines using tert-butanesulfinamide. (2013). PubMed.
• Application Notes: The Role of Methyl (tert-butoxycarbonyl)-L-leucinate in Peptide Synthesis. (2025). Benchchem.
• Asymmetric synthesis of amines using tert-butanesulfinamide. (n.d.).
• Peptide Synthesis. (2024). Chemistry LibreTexts.
• Introduction to Peptide Synthesis. (2019). Master Organic Chemistry.
• Application Notes and Protocols for N-tert-butoxycarbonyl

• Improved, Odorless Access to Benzo[1,2-d;4,5-d′]- bis[2][17]dithioles and Tert-butyl Arylsulfides via C-S Cross Coupling. (n.d.). MDPI.

• Synthesis of rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)
• (R)
• Butyl 2-amino-4-methyl-pentano
• An enantiodivergent synthesis of N -Boc-protected ( R )- and ( S )-4-amino cyclopent-2-en-1-one. (n.d.).
• Tert-butyl 2-amino-4-chloro-4-methylpentano
• Tert-butyl 2-amino-4-fluoro-4-methylpentano
• Asymmetric Synthesis Applications of Methyl (tert-butoxycarbonyl)
• N-[(1,1-dimethylethoxy)carbonyl]-L-Phenylalanine. (n.d.). Organic Syntheses Procedure.
• Amino Turbo Chirality and Its Asymmetric Control. (n.d.). PMC - PubMed Central.
• Asymmetric synthesis of (+)
• The Asymmetric Synthesis of tert-Butyl (4R,6R)-6-(2-aminoethyl)-2,2-dimethyl-1,3- dioxane-4-acetate: An Important Intermediate of HMG-CoA Reductase Inhibitor. (2025).

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• 3. How Chiral Building Blocks Drive Advances in Drug Discovery - AiFChem [aifchem.com]
• 4. Chiral Building Blocks Selection - Enamine [enamine.net]
• 5. Synthesis of chiral building blocks for use in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. researchgate.net [researchgate.net]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Asymmetric Synthesis of Amines | Ellman Laboratory [ellman.chem.yale.edu]
• 15. Asymmetric synthesis of amines using tert-butanesulfinamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Asymmetric synthesis of amines using tert-butanesulfinamide | Springer Nature Experiments [experiments.springernature.com]
• 17. The Asymmetric Synthesis of Protected Unnatural α-Amino Acids via Enantioconvergent Nickel-Catalyzed Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Asymmetric Synthesis of α-Allyl-α-Aryl α-Amino Acids by Tandem Alkylation/π-Allylation of α-Iminoesters - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Amino Turbo Chirality and Its Asymmetric Control - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]

Application Note & Protocol: Mastering the Challenge of Coupling Sterically Hindered Amino Acids like D-Leu-OtBu

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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Steric Hurdle in Peptide Synthesis

The precise assembly of amino acids into peptides is a foundational technique in drug discovery and biomedical research.[1] While many peptide couplings proceed smoothly, the incorporation of sterically hindered amino acids, such as D-Leucine tert-butyl ester (D-Leu-OtBu), presents a significant synthetic challenge. The bulky nature of the leucine side chain, compounded by the tert-butyl ester protecting group, can physically obstruct the formation of the peptide bond, leading to slow or incomplete reactions.[2] This application note provides an in-depth guide to understanding and overcoming these steric challenges, offering field-proven protocols and explaining the causality behind experimental choices to ensure successful synthesis.

The Root of the Problem: Understanding Steric Hindrance and Reagent Mechanisms

Steric hindrance in peptide synthesis is a kinetic problem. The bulky groups on both the incoming amino acid and the N-terminal of the peptide chain create a crowded environment around the reactive centers (the carboxyl group of the incoming amino acid and the amino group of the peptide chain). This crowding impedes the optimal orientation required for the nucleophilic attack of the amine on the activated carboxyl group, thereby slowing down the reaction rate.[2]

The Mechanism of Peptide Coupling Reagents

Peptide coupling involves the "activation" of the carboxylic acid of one amino acid to make it more susceptible to nucleophilic attack by the amino group of another.[3] This is facilitated by coupling reagents.

• Carbodiimides (e.g., DCC, DIC): These reagents react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[4] This intermediate can then react with the amine to form the peptide bond. However, this intermediate is also prone to a side reaction where it rearranges to an unreactive N-acylurea, reducing the yield.[5] For sterically demanding couplings, standard carbodiimide reagents are often insufficient.[2]

• Onium Salts (Phosphonium and Aminium/Uronium): These are generally more powerful activating reagents.[6]

  • Phosphonium Salts (e.g., PyBOP, PyAOP): These reagents react with the carboxylate to form an acyloxyphosphonium ion, which is a highly reactive species.[7][8] A key advantage is that they do not react with the free amino group of the incoming nucleophile, preventing guanidinylation side reactions that can terminate the peptide chain.[8]

  • Aminium/Uronium Salts (e.g., HBTU, HATU): These function similarly to phosphonium salts, forming highly reactive esters that can overcome the steric barrier.[2][9] HATU is particularly effective due to the formation of a highly reactive OAt-ester.[6] However, a potential side reaction with aminium/uronium salts is the guanidinylation of the N-terminal amine, especially if the coupling reagent is used in excess.[9][10]

Strategic Protocols for Coupling D-Leu-OtBu and Other Hindered Residues

Success in coupling sterically hindered amino acids hinges on the careful selection of reagents and optimization of reaction conditions. Below are detailed protocols designed to maximize coupling efficiency.

Protocol 1: High-Potency Onium Salt Coupling (Recommended for D-Leu-OtBu)

This protocol utilizes a powerful aminium salt, HATU, which is highly effective for sterically hindered couplings.[11]

Materials:

• Resin-bound peptide with a deprotected N-terminus

• Fmoc-D-Leu-OH (or other sterically hindered Fmoc-amino acid) (4 equivalents relative to resin loading)

• HATU (3.9 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (8 equivalents)

• N,N-Dimethylformamide (DMF, peptide synthesis grade)

Procedure:

• Resin Preparation: Ensure the N-terminal Fmoc group on the resin-bound peptide is fully deprotected and the resin is thoroughly washed with DMF.[2]

• Pre-activation: In a separate vessel, dissolve the Fmoc-D-Leu-OH, HATU, and DIPEA in DMF. Allow this pre-activation mixture to stand for 1-5 minutes.[2]

• First Coupling: Add the activated amino acid solution to the resin. Allow the coupling reaction to proceed for 45-60 minutes.[2]

• Washing: Wash the resin thoroughly with DMF.[2]

• Monitoring (Optional but Recommended): Perform a Kaiser test to assess the completeness of the coupling. For hindered couplings, it is common for the test to be positive (indicating free amines).

• Second Coupling (Double Coupling): If the Kaiser test is positive, or as a standard precaution for hindered residues, repeat steps 2-4 with a fresh solution of the activated amino acid.[2]

Causality: The use of a highly reactive uronium salt like HATU generates a very reactive activated ester, increasing the rate of the desired reaction to overcome the kinetic barrier imposed by steric hindrance.[6] Double coupling ensures that any remaining free amines from an incomplete first coupling are driven to react.[2]

Protocol 2: Acyl Fluoride Formation for Extremely Hindered Couplings

For exceptionally difficult couplings, such as those involving α,α-disubstituted amino acids, converting the carboxylic acid to a more reactive acyl fluoride can be a highly effective strategy.[2][12]

Materials:

• Protected, sterically hindered carboxylic acid (e.g., Fmoc-Aib-OH) (1 equivalent)

• Fluorinating agent (e.g., TFFH)

• Suitable non-nucleophilic base (e.g., DIPEA)

• Anhydrous solvent (e.g., Dichloromethane - DCM)

• Resin-bound peptide with a deprotected N-terminus

Procedure:

• Acyl Fluoride Formation: In an anhydrous environment, dissolve the protected carboxylic acid in DCM. Add the fluorinating agent and base.[2]

• Coupling Reaction: Add the solution containing the acyl fluoride to the deprotected, resin-bound amine.[2]

• Reaction Time: Allow the reaction to proceed. Note that reaction times can be significantly longer, and monitoring for completeness is crucial.[2]

Causality: Acyl fluorides are among the most reactive carboxylic acid derivatives, providing a significant boost in reactivity for challenging couplings where even potent onium salt reagents may fail.[13]

Visualization of the Recommended Workflow

The following diagram illustrates the key decision points and workflow for coupling a sterically hindered amino acid like D-Leu-OtBu.

Caption: Workflow for coupling sterically hindered amino acids.

Comparative Data and Reagent Selection

The choice of coupling reagent is critical for success. The following table summarizes the relative effectiveness of different reagent classes for hindered couplings.

Reagent Class	Examples	Reactivity of Activated Species	Suitability for Hindered Couplings	Key Considerations
Carbodiimides	DCC, DIC	Moderate	Often insufficient	Prone to N-acylurea side reaction.[5]
Phosphonium Salts	PyBOP, PyAOP	High	Good to Excellent	No guanidinylation side reactions.[8] PyAOP is generally more reactive than PyBOP.[7]
Aminium/Uronium Salts	HBTU, HCTU, HATU	High to Very High	Excellent	Highly effective, but potential for guanidinylation.[9] HATU is one of the most powerful reagents.[11]
Acyl Fluorides	TFFH	Extremely High	Excellent (for extreme cases)	Used when other methods fail.[2][12]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Coupling (Positive Kaiser Test)	1. Insufficient reagent reactivity. 2. Low reaction temperature or insufficient time. 3. Poor solvation of the peptide-resin complex.	1. Switch to a more potent coupling reagent (e.g., from a carbodiimide to HATU or PyAOP).[2] 2. Increase the coupling time (e.g., from 1-2 hours to overnight) or apply gentle heat.[2] Microwave-assisted synthesis can also be effective.[2] 3. Use a better solvating solvent like N-methylpyrrolidone (NMP) instead of DMF, or a solvent mixture such as DCM/DMF/NMP.[2]
Low Final Yield	1. Cumulative incomplete couplings throughout the synthesis. 2. Peptide aggregation.	1. Employ double coupling for all sterically hindered residues.[2] 2. In addition to optimizing solvents, consider incorporating solubilizing tags or using pseudoproline dipeptides in problematic sequences.[14]
Racemization	Over-activation of the amino acid or prolonged exposure to basic conditions.	Use a weaker base like sym-collidine instead of DIPEA, especially if racemization is a known risk for the specific amino acid.[12] The use of additives like HOBt or OxymaPure can also suppress racemization.[4][15]

Conclusion

Coupling sterically hindered amino acids like D-Leu-OtBu requires a departure from standard peptide synthesis protocols. By understanding the principles of steric hindrance and the mechanisms of modern, high-potency coupling reagents, researchers can devise robust strategies to overcome these challenges. The use of powerful onium salts like HATU, employing a double coupling strategy, and optimizing solvent and time parameters are key to achieving high-purity, high-yield synthesis of complex peptides. For the most extreme cases, the formation of acyl fluorides provides an even more reactive intermediate to drive the reaction to completion.

References

• Aapptec Peptides. (2021, May 19). Carbodiimides and Additives. Aapptec. [Link]

• Coste, J., Le-Nguyen, D., & Castro, B. (1990). PyBOP®: A new peptide coupling reagent devoid of toxic by-product. Tetrahedron Letters, 31(2), 205-208.
• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602.

• Wikipedia. (2023). Peptide synthesis. In Wikipedia. [Link]

• Wikipedia. (2023). Phosphonium coupling. In Wikipedia. [Link]

• Due-Hansen, M. E., Pandey, S. K., Christiansen, E., Andersen, R., Hansen, S. V. F., & Ulven, T. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(1), 150-155.
• Lenci, E., & Trabocchi, A. (2020). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Molecules, 25(11), 2563.
• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.
• Katritzky, A. R., Todadze, E., Angrish, P., & Draghici, B. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 72(15), 5794–5801.

• Grok. (2026, January 7). Phosphonium coupling. [Link]

• Katritzky, A. R., Todadze, E., Angrish, P., & Draghici, B. (2007). Efficient peptide coupling involving sterically hindered amino acids. The Journal of Organic Chemistry, 72(15), 5794-801.
• de la Torre, B. G., & Albericio, F. (2020). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 85(3), 1035-1046.
• Mishra, V. (2011). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. International Journal of ChemTech Research, 3(2), 733-744.

• Biomatik. (2022, November 28). What are the Sustainability Challenges in Peptide Synthesis and Purification? [Link]

• Rojas Lab. (2024, April 29). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis [Video]. YouTube. [Link]

• Albericio, F., & de la Torre, B. G. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 22(7), 769-779.

• Hudson, D. (2025, August 10). Procedures to Improve Difficult Couplings. ResearchGate. [Link]

• Vrettos, E. I., Sayyad, N., Mavrogiannaki, E. M., Stylos, E., Kostagianni, A. D., Papas, S., ... & Tzakos, A. G. (2017).

• Creative Biogene. (n.d.). Optimizing Peptide Coupling: Key Techniques. [Link]

• Bodanszky, M. (2001). Chemistry of peptide synthesis. Springer Science & Business Media.

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• Buhimschi, A. D., et al. (2022). Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. Journal of Medicinal Chemistry, 65(13), 8914-8930.

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Application Note &amp; Protocol: Synthesis of Dipeptides using Boc-Protected Amino Acid Derivatives

Abstract

This document provides a comprehensive guide to the synthesis of dipeptides utilizing tert-butyloxycarbonyl (Boc)-protected amino acid derivatives in solution-phase.[1][2][3][4] It covers the fundamental principles of peptide bond formation, detailed experimental protocols, and critical considerations for achieving high yield and purity. The protocols described herein are designed to be self-validating, with an emphasis on the rationale behind experimental choices to empower researchers in their synthetic endeavors.

Introduction: The Central Role of Boc Protection in Peptide Synthesis

The synthesis of peptides with a defined sequence is a cornerstone of drug discovery, biochemistry, and materials science.[5] The challenge lies in forming an amide (peptide) bond between the carboxyl group of one amino acid and the amino group of another in a controlled manner.[1] To achieve this, the reactive amino group of the N-terminal amino acid must be temporarily blocked or "protected" to prevent undesirable side reactions.[1][6]

The tert-butyloxycarbonyl (Boc) group is a widely used amine protecting group in organic synthesis, particularly in peptide synthesis.[7][8] Its popularity stems from its stability under various reaction conditions and its facile removal under mild acidic conditions.[9][10] The Boc group is typically introduced by reacting the amino acid with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base.[7][10][11][12]

The Chemistry of Peptide Bond Formation

The formation of a peptide bond is a condensation reaction that requires the activation of the carboxylic acid group of the N-terminal, Boc-protected amino acid.[1][13] This activation is necessary because carboxylic acids are generally unreactive towards amines at room temperature. Coupling reagents are employed to convert the hydroxyl group of the carboxylic acid into a better leaving group, thus facilitating nucleophilic attack by the amino group of the C-terminal amino acid ester.[1]

Carbodiimides: The Workhorse Coupling Reagents

Dicyclohexylcarbodiimide (DCC) and diisopropylcarbodiimide (DIC) are common coupling reagents that activate carboxylic acids by forming a highly reactive O-acylisourea intermediate.[1][14] This intermediate then reacts with the amine to form the desired peptide bond. A significant byproduct of this reaction is a urea derivative (dicyclohexylurea or diisopropylurea), which is often insoluble in the reaction solvent and can be removed by filtration.[14]

However, the O-acylisourea intermediate is susceptible to promoting racemization of the activated amino acid, a major concern when synthesizing chiral peptides.[1][14][15][16][17]

Additives to Suppress Racemization and Improve Efficiency

To mitigate racemization and improve coupling efficiency, additives such as 1-hydroxybenzotriazole (HOBt) are often used in conjunction with carbodiimides.[1][14][15][18] These additives react with the O-acylisourea intermediate to form an active ester, which is more stable and less prone to racemization.[1] This active ester then proceeds to react with the amine component to yield the dipeptide.

Experimental Workflow: A Generalized Approach

The synthesis of a dipeptide using Boc-protected amino acids generally follows a three-stage process: Coupling , Deprotection , and Purification .

Caption: Generalized workflow for dipeptide synthesis.

Detailed Protocol: Synthesis of Boc-L-Ala-L-Phe-OMe

This protocol details the synthesis of the dipeptide Boc-Alanyl-Phenylalanine methyl ester as a representative example.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Purity	Supplier
Boc-L-Alanine (Boc-L-Ala-OH)	189.21	>99%	Major Chemical Supplier
L-Phenylalanine methyl ester hydrochloride (H-L-Phe-OMe·HCl)	215.68	>99%	Major Chemical Supplier
Dicyclohexylcarbodiimide (DCC)	206.33	>99%	Major Chemical Supplier
1-Hydroxybenzotriazole (HOBt)	135.13	>98%	Major Chemical Supplier
Triethylamine (TEA)	101.19	>99.5%	Major Chemical Supplier
Dichloromethane (DCM), Anhydrous	84.93	>99.8%	Major Chemical Supplier
Trifluoroacetic acid (TFA)	114.02	>99%	Major Chemical Supplier
Ethyl acetate (EtOAc)	88.11	ACS Grade	Major Chemical Supplier
1 M Hydrochloric acid (HCl)	36.46	Major Chemical Supplier
Saturated sodium bicarbonate (NaHCO₃) solution	84.01	Major Chemical Supplier
Saturated sodium chloride (NaCl) solution (Brine)	58.44	Major Chemical Supplier
Anhydrous magnesium sulfate (MgSO₄)	120.37	Major Chemical Supplier

Step-by-Step Coupling Procedure

• Preparation: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add Boc-L-Ala-OH (1.89 g, 10 mmol) and HOBt (1.35 g, 10 mmol).

• Dissolution: Dissolve the solids in anhydrous DCM (40 mL). Cool the flask to 0 °C in an ice bath.

• Amine Salt Neutralization: In a separate flask, suspend H-L-Phe-OMe·HCl (2.16 g, 10 mmol) in DCM (20 mL). Add triethylamine (TEA) (1.4 mL, 10 mmol) dropwise to neutralize the hydrochloride salt and liberate the free amine. Stir for 15 minutes.

  • Causality Note: The hydrochloride salt of the amino acid ester must be neutralized to the free base for it to be nucleophilic and participate in the coupling reaction. TEA is a common organic base used for this purpose.

• Activation: To the cooled solution from step 2, add a solution of DCC (2.06 g, 10 mmol) in DCM (10 mL) dropwise over 10 minutes. A white precipitate of dicyclohexylurea (DCU) will begin to form.

• Coupling: Add the free amine solution from step 3 to the activated acid solution.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up and Purification of the Protected Dipeptide

• Filtration: After the reaction is complete, filter the mixture through a sintered glass funnel to remove the precipitated DCU. Wash the filter cake with a small amount of cold DCM.

• Aqueous Wash: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with:

  • 1 M HCl (2 x 30 mL) to remove any unreacted amine and excess TEA.

  • Saturated NaHCO₃ solution (2 x 30 mL) to remove unreacted Boc-L-Ala-OH and HOBt.

  • Brine (1 x 30 mL) to reduce the amount of water in the organic layer.

  • Trustworthiness Note: This series of washes is a self-validating system. The acidic wash removes basic impurities, the basic wash removes acidic impurities, and the final brine wash facilitates drying, ensuring the crude product is largely free of water-soluble contaminants.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude Boc-L-Ala-L-Phe-OMe.

• Purification: The crude product can be further purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Boc-Deprotection Protocol

• Cleavage: Dissolve the purified Boc-L-Ala-L-Phe-OMe (e.g., 5 mmol) in a 1:1 mixture of TFA and DCM (20 mL).

  • Causality Note: TFA is a strong acid that cleaves the Boc group.[8][9][19][20][21] The mechanism involves protonation of the Boc group, followed by the loss of a stable tert-butyl cation and subsequent decarboxylation to release the free amine.[19][20]

• Reaction: Stir the solution at room temperature for 1-2 hours. Monitor the deprotection by TLC.

• Removal of TFA: Concentrate the reaction mixture under reduced pressure to remove the bulk of the TFA and DCM. Co-evaporate with toluene (3 x 10 mL) to ensure complete removal of residual TFA.

• Final Product: The resulting product is the trifluoroacetate salt of the dipeptide ester, H-L-Ala-L-Phe-OMe·TFA, which can be used in subsequent coupling steps or converted to the free dipeptide.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low Coupling Yield	Incomplete activation; moisture in the reaction; impure reagents.	Ensure anhydrous conditions; use fresh, high-purity reagents; allow sufficient time for activation before adding the amine.
Racemization	Over-activation; prolonged reaction time at elevated temperatures.	Use an anti-racemization additive like HOBt; maintain low reaction temperatures (0 °C to RT); avoid strong bases.[14][22]
Formation of N-acylurea	Absence of an additive (HOBt); slow reaction with the amine.	Always include HOBt or a similar additive when using carbodiimides.[15]
Incomplete Boc-Deprotection	Insufficient acid or reaction time.	Increase the reaction time or the concentration of TFA. Monitor completion by TLC or LC-MS.

Conclusion

The synthesis of dipeptides using Boc-protected amino acids is a robust and well-established methodology. By understanding the principles of carboxylic acid activation, the role of coupling additives, and proper work-up procedures, researchers can reliably synthesize dipeptides of high purity and in good yield. The protocols provided herein serve as a validated starting point for the synthesis of a wide range of dipeptide targets.

References

• Title: Boc Deprotection Mechanism - TFA Source: Common Organic Chemistry URL: [Link]

• Title: A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis Source: Apeptide.com URL: [Link]

• Title: Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis Source: PubMed URL: [Link]

• Title: Aggregation, Racemization and Side Reactions in Peptide Synthesis Source: AAPPTEC URL: [Link]

• Title: Racemization of Amino Acids in Solid-Phase Peptide Synthesis Investigated by Capillary Electrophoresis Source: ACS Publications URL: [Link]

• Title: Amine Protection and Deprotection Source: Master Organic Chemistry URL: [Link]

• Title: Boc-Protected Amino Groups Source: Organic Chemistry Portal URL: [Link]

• Title: Peptide Synthesis with the Boc Protecting Group Source: YouTube URL: [Link]

• Title: tert-Butyloxycarbonyl protecting group Source: Wikipedia URL: [Link]

• Title: Mechanism of peptide bond formation through carbodiimide. Source: ResearchGate URL: [Link]

• Title: tert-Butyloxycarbonyl-protected amino acid ionic liquids and their application to dipeptide synthesis Source: RSC Publishing URL: [Link]

• Title: Boc Protecting Group: N-Boc Protection & Deprotection Mechanism Source: Total Synthesis URL: [Link]

• Title: Boc Protecting Group for Amines Source: Chemistry Steps URL: [Link]

• Title: Boc Protection Mechanism (Boc2O) Source: Common Organic Chemistry URL: [Link]

• Title: Solution-phase-peptide synthesis via the Group-Assisted Purification (GAP) chemistry without using chromatography and recrystallization Source: National Institutes of Health URL: [Link]

• Title: Diazetidine By-Product Formation With DCC + HOBt Mechanism Source: YouTube URL: [Link]

• Title: Multigram-Scale Synthesis of Short Peptides via a Simplified Repetitive Solution-Phase Procedure Source: ACS Publications URL: [Link]

• Title: Coupling Reagents Source: Aapptec URL: [Link]

• Title: Synthesis of N-Boc protected dipeptides 2–6 Source: ResearchGate URL: [Link]

• Title: Peptide synthesis Source: Wikipedia URL: [Link]

• Title: A general method for preparation of N-Boc-protected or N-Fmoc-protected α,β-didehydropeptide building blocks and their use in the solid-phase peptide synthesis Source: PubMed URL: [Link]

• Title: Solution phase peptide synthesis Source: Slideshare URL: [Link]

• Title: Boc Deprotection Mechanism Source: YouTube URL: [Link]

• Title: 12.5: Peptide Synthesis- Solution-Phase Source: Chemistry LibreTexts URL: [Link]

• Title: Introduction to Peptide Synthesis Source: Master Organic Chemistry URL: [Link]

• Title: SUPPORTING INFORMATION Source: The Royal Society of Chemistry URL: [Link]

• Title: Solution Phase Peptide Synthesis: The Case of Biphalin Source: Springer Nature Experiments URL: [Link]

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The Strategic Role of (R)-tert-Butyl 2-amino-4-methylpentanoate in the Synthesis of Non-Canonical Amino Acids

An Application Guide for Researchers and Drug Development Professionals

Abstract

Non-canonical amino acids (ncAAs) are indispensable tools in modern drug discovery, peptide engineering, and chemical biology, offering pathways to novel therapeutics with enhanced stability, potency, and unique functionalities.[1][2][3] The stereocontrolled synthesis of these complex building blocks is a critical challenge that necessitates robust and versatile chiral starting materials. This guide provides an in-depth exploration of (R)-tert-Butyl 2-amino-4-methylpentanoate, also known as D-Leucine tert-butyl ester, a pivotal chiral building block for the asymmetric synthesis of α,α-disubstituted and other complex non-canonical amino acids.[4][5] We will dissect the strategic advantages conferred by its unique structural elements, present detailed protocols for its application, and explain the chemical principles that underpin its utility in constructing novel molecular architectures.

Introduction: The Value Proposition of a Versatile Chiral Building Block

The quest for novel peptide-based therapeutics often confronts the limitations of the 20 proteinogenic amino acids, primarily their susceptibility to enzymatic degradation.[6] Non-canonical amino acids provide a solution by introducing modified side chains and stereochemistries that can enforce specific secondary structures, improve receptor binding, and enhance pharmacokinetic profiles.[3] Among the most valuable ncAAs are α,α-disubstituted amino acids, which impart significant conformational constraints on peptide backbones.[7][8]

(R)-tert-Butyl 2-amino-4-methylpentanoate has emerged as a preferred starting material for the synthesis of these structures. Its utility is rooted in three key features:

• The (R)-Stereocenter: The inherent chirality at the α-carbon serves as a powerful stereocontrol element, enabling diastereoselective transformations.

• The Isobutyl Side Chain: This bulky, non-polar group provides significant steric hindrance, which is crucial for directing the facial selectivity of reactions at the α-position.

• The tert-Butyl Ester: This group provides robust protection for the carboxylic acid. Unlike methyl or ethyl esters, it is highly resistant to basic and nucleophilic conditions (e.g., saponification) but can be cleanly and selectively removed under mild acidic conditions, such as with trifluoroacetic acid (TFA).[9][10][11][12][13] This orthogonality is fundamental in complex multi-step syntheses.

This combination makes (R)-tert-Butyl 2-amino-4-methylpentanoate a powerful tool for translating a single chiral starting material into a diverse library of complex, enantiomerically enriched non-canonical amino acids.

Figure 1. General workflow for synthesizing α,α-disubstituted ncAAs.

Core Application: Diastereoselective Synthesis of α,α-Disubstituted Amino Acids

The primary application of (R)-tert-Butyl 2-amino-4-methylpentanoate is in the diastereoselective alkylation of its corresponding enolate. This strategy allows for the introduction of a new substituent at the α-carbon with predictable stereochemistry.

Mechanistic Rationale for Stereocontrol

The success of this method hinges on creating a rigid, chelated enolate intermediate that presents one face for electrophilic attack while the other is sterically shielded.

• N-Protection: The free amine must first be protected, often with a group capable of chelation, such as a carbamate (Boc or Cbz). This prevents self-condensation and activates the α-proton.

• Enolate Formation: Treatment with a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) at low temperatures (typically -78 °C) cleanly deprotonates the α-carbon, forming a lithium enolate.

• Diastereoselective Alkylation: The lithium cation is believed to chelate with the oxygen atoms of the enolate and the N-protecting group. This, combined with the steric bulk of the isobutyl side chain, effectively blocks one face of the planar enolate. The incoming electrophile (e.g., an alkyl halide) is therefore directed to the less hindered face, resulting in a high degree of diastereoselectivity.

Figure 2. Chelation and steric hindrance guide electrophilic attack.

Experimental Protocols

The following protocols are provided as representative examples. Researchers should optimize conditions based on their specific substrates and equipment. All manipulations involving air- or moisture-sensitive reagents should be performed under an inert atmosphere (Nitrogen or Argon).

Protocol 1: Synthesis of N-Boc-(R)-tert-Butyl 2-amino-4-methylpentanoate

This initial step protects the amine to prepare the substrate for enolization.

• Reagents & Materials:

  • (R)-tert-Butyl 2-amino-4-methylpentanoate (1.0 eq)

  • Di-tert-butyl dicarbonate (Boc)₂O (1.1 eq)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve (R)-tert-Butyl 2-amino-4-methylpentanoate in DCM (approx. 0.2 M).

  • Add TEA or DIPEA and cool the solution to 0 °C in an ice bath.

  • Add a solution of (Boc)₂O in DCM dropwise over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor reaction completion by TLC or LC-MS.

  • Quench the reaction with water and transfer to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (optional, if base is in excess), saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the N-Boc protected product, which is often a viscous oil or solid used directly in the next step.

Protocol 2: Diastereoselective α-Methylation

This protocol details the core alkylation step to create an α-methylated ncAA derivative.

• Reagents & Materials:

  • N-Boc-(R)-tert-Butyl 2-amino-4-methylpentanoate (1.0 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • Lithium Diisopropylamide (LDA) (1.1 eq, solution in THF/hexanes)

  • Methyl iodide (CH₃I) (1.2 eq)

  • Saturated aqueous ammonium chloride (NH₄Cl)

• Procedure:

  • Dissolve the N-Boc protected starting material in anhydrous THF (approx. 0.1 M) in a flame-dried, three-neck flask under Argon.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add the LDA solution via syringe over 20 minutes, ensuring the internal temperature does not rise above -70 °C. The solution may turn yellow, indicating enolate formation.

  • Stir the solution at -78 °C for 1 hour.

  • Add methyl iodide dropwise.

  • Continue stirring at -78 °C for 2-4 hours, monitoring by TLC (quench a small aliquot with NH₄Cl before spotting).

  • Once the starting material is consumed, quench the reaction by slowly adding saturated aqueous NH₄Cl at -78 °C.

  • Allow the mixture to warm to room temperature. Extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography (silica gel, typically with a hexane/ethyl acetate gradient) to isolate the α-methylated product.

  • Crucial: Determine the diastereomeric ratio (d.r.) of the purified product using ¹H NMR, GC, or chiral HPLC.

Protocol 3: Complete Deprotection to Yield the Free Amino Acid

This final step removes both protecting groups to yield the target non-canonical amino acid.

• Reagents & Materials:

  • Protected α,α-disubstituted amino acid ester (1.0 eq)

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Diethyl ether

• Procedure:

  • Dissolve the purified, protected amino acid ester in DCM (approx. 0.2 M).

  • Add TFA (5-10 equivalents, often in a 1:1 to 1:4 TFA:DCM mixture). Gas evolution (isobutylene) will be observed.

  • Stir at room temperature for 2-4 hours until TLC/LC-MS confirms complete removal of both Boc and tert-butyl groups.

  • Concentrate the reaction mixture under reduced pressure to remove TFA and DCM.

  • Triturate the residue with cold diethyl ether to precipitate the amino acid as its TFA salt.

  • Isolate the solid by filtration or centrifugation. The free amino acid can be obtained by ion-exchange chromatography if required.

Data Summary and Expected Outcomes

The diastereoselectivity of the alkylation is highly dependent on the substrate, electrophile, and reaction conditions. The bulky side chain of the D-leucine derivative generally provides excellent stereocontrol.

Electrophile (R-X)	Base	Temp (°C)	Typical Yield (%)	Typical d.r.
Methyl Iodide	LDA	-78	75-90%	>95:5
Ethyl Iodide	LDA	-78	70-85%	>95:5
Benzyl Bromide	LDA	-78	80-95%	>98:2
Allyl Bromide	KHMDS	-78	70-85%	>90:10

Table 1. Representative results for the diastereoselective alkylation of N-Boc-(R)-tert-Butyl 2-amino-4-methylpentanoate. Yields and d.r. are illustrative and may vary.

Conclusion

(R)-tert-Butyl 2-amino-4-methylpentanoate is a cornerstone chiral building block for the synthesis of non-canonical amino acids, particularly α,α-disubstituted variants. Its well-defined stereocenter, sterically demanding side chain, and orthogonally protected carboxyl group provide a reliable platform for high-yield, diastereoselective synthesis. The protocols and principles outlined in this guide empower researchers to leverage this versatile reagent to construct novel amino acids, paving the way for the next generation of engineered peptides and innovative therapeutics.

References

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• Amino Acid Derivatives for Peptide Synthesis.Google Vertex AI Search.
• Reprogramming natural proteins using unn
• Optimizing Peptide Synthesis with Chiral Amino Acid Building Blocks.Google Vertex AI Search.
• Enantioselective synthesis of α,α-disubstituted α-amino acids via direct catalytic asymmetric addition of acetonitrile to α-iminoesters.Organic & Biomolecular Chemistry (RSC Publishing).
• Protection process of the tert-butyl group as a non-polar moiety of D-serine: unexpected rearrangement.PubMed.
• Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides.PubMed.
• Peptide Synthesis.Chemistry LibreTexts.
• Advances in Biosynthesis of Non-Canonical Amino Acids (ncAAs)
• Creating Unnatural Amino Acids.BOC Sciences - YouTube.
• t-Butyl Esters of Amino Acids and Peptides and their Use in Peptide Synthesis1.Semantic Scholar.
• Convenient Preparation of tert-Butyl Amino Acid Esters
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• (R)

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• 5. (R)-tert-Butyl 2-amino-4-methylpentanoate | C10H21NO2 | CID 7021798 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nbinno.com [nbinno.com]
• 7. Enantioselective synthesis of α,α-disubstituted α-amino acids via direct catalytic asymmetric addition of acetonitrile to α-iminoesters - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. t-Butyl Esters of Amino Acids and Peptides and their Use in Peptide Synthesis1 | Semantic Scholar [semanticscholar.org]
• 13. peptide.com [peptide.com]

Application Notes and Protocols for the Chemoenzymatic Synthesis of Proline Derivatives Using L-Leucine as a Starting Material

Introduction: A Modern Approach to Proline Scaffolds

Proline and its derivatives are privileged scaffolds in medicinal chemistry and drug development, prized for the unique conformational constraints they impart upon peptides and small molecules.[1] The rigid pyrrolidine ring is a cornerstone in the design of peptidomimetics, catalysts, and complex pharmaceuticals. Traditionally, the synthesis of novel proline analogues involves multi-step chemical routes, often starting from proline or pyroglutamic acid. This guide details a novel chemoenzymatic strategy that leverages the inexpensive and readily available amino acid, L-leucine, as the starting material.

This approach combines the exquisite selectivity of enzymes for the initial chiral transformation with the power and versatility of modern organic synthesis for scaffold construction and functionalization. The core of this strategy involves an enzymatic oxidation of L-leucine to its corresponding α-keto acid, followed by a series of chemical transformations culminating in an intramolecular reductive amination to construct the pyrrolidine ring. This method opens a new avenue for creating diverse proline derivatives with substitution patterns dictated by the chemical pathway.

Strategic Overview: The Chemoenzymatic Pathway

The synthesis is designed as a modular, multi-step process, offering points for diversification. The overall workflow is conceptually divided into three main stages:

• Enzymatic Conversion: Stereoselective oxidation of L-leucine to α-ketoisocaproate.

• Chemical Elongation and Functionalization: Transformation of the α-keto acid into a δ-amino-γ-keto acid precursor.

• Ring Formation: Intramolecular reductive amination to yield the functionalized proline derivative.

This strategy capitalizes on the chirality of the starting L-leucine, with the potential to control stereochemistry throughout the synthesis.

Visualizing the Workflow

The following diagram illustrates the conceptual flow of the chemoenzymatic synthesis from L-leucine to a substituted proline derivative.

Caption: Chemoenzymatic workflow from L-leucine to proline derivatives.

PART 1: Enzymatic Oxidation of L-Leucine

The initial step leverages the high selectivity of L-amino acid oxidase to convert L-leucine into its corresponding α-keto acid, α-ketoisocaproate (also known as 4-methyl-2-oxopentanoic acid).[2][3] This enzymatic step is crucial as it proceeds under mild aqueous conditions and avoids the need for harsh chemical oxidants.

Materials and Reagents

• L-Leucine

• L-Amino Acid Oxidase (from Crotalus adamanteus)

• Catalase

• Triethanolamine buffer (0.2 M, pH 7.6)

• Peroxidase

• o-Dianisidine (for activity assay)

• Diethyl ether

• Anhydrous sodium sulfate

• Hydrochloric acid (1 M)

Protocol 1: Synthesis of α-Ketoisocaproate

• Reaction Setup: In a 500 mL flask, dissolve 10 g of L-leucine in 200 mL of 0.2 M triethanolamine buffer (pH 7.6).

• Enzyme Addition: Add 100 units of L-amino acid oxidase and 2000 units of catalase. The catalase is essential to decompose the hydrogen peroxide byproduct, which can otherwise inactivate the oxidase.

• Incubation: Stir the mixture gently at 25°C, open to the air, for 24 hours. Monitor the reaction progress by taking aliquots and measuring the disappearance of L-leucine using a suitable method (e.g., ninhydrin test or HPLC).

• Reaction Quench: Once the reaction is complete, terminate it by adding 1 M HCl to lower the pH to ~2.0. This will precipitate the denatured enzyme.

• Purification:

  • Centrifuge the mixture to remove the precipitated protein.

  • Extract the supernatant three times with 100 mL portions of diethyl ether.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to yield α-ketoisocaproate as an oil.

PART 2: Chemical Synthesis of the Proline Precursor

This stage is the core of the chemical transformation, converting the linear α-ketoisocaproate into a δ-amino-γ-keto acid. This is a proposed synthetic route based on established organic chemistry principles, as a direct literature precedent for this specific transformation is not available.

Materials and Reagents

• α-Ketoisocaproate (from Part 1)

• Lithium diisopropylamide (LDA)

• Ethyl 2-nitroacetate

• Tetrahydrofuran (THF), anhydrous

• Ammonium chloride, saturated solution

• Lithium hydroxide

• 1,4-Dioxane

• Palladium on carbon (10%)

• Hydrogen gas supply

Protocol 2: Synthesis of 5-amino-6-methyl-4-oxoheptanoic acid

• Enolate Formation: In a flame-dried, three-neck flask under an argon atmosphere, dissolve the α-ketoisocaproate (from Part 1) in anhydrous THF. Cool the solution to -78°C. Slowly add 1.1 equivalents of LDA solution and stir for 1 hour to ensure complete enolate formation.

• Aldol-Type Condensation: To the enolate solution, add 1.0 equivalent of ethyl 2-nitroacetate dropwise. Maintain the temperature at -78°C and stir for 4 hours.

• Quenching: Quench the reaction by adding saturated ammonium chloride solution. Allow the mixture to warm to room temperature.

• Extraction: Extract the aqueous layer with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is a nitro-ester intermediate.

• Saponification: Dissolve the crude intermediate in a mixture of 1,4-dioxane and water. Add an excess of lithium hydroxide and stir at room temperature overnight. Acidify the reaction with 1 M HCl and extract the product with ethyl acetate. Dry and concentrate to yield the nitro-acid.

• Reduction of the Nitro Group: Dissolve the nitro-acid in methanol and add a catalytic amount of 10% palladium on carbon. Subject the mixture to hydrogenation (50 psi) at room temperature for 12 hours.

• Purification: Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate. The resulting crude product is the δ-amino-γ-keto acid, which can be purified by crystallization or chromatography.

PART 3: Intramolecular Reductive Amination for Ring Closure

The final key step is the formation of the proline ring. This is achieved through an intramolecular reductive amination, where the newly introduced primary amine reacts with the ketone carbonyl to form a cyclic imine, which is then reduced in situ to the stable pyrrolidine ring.[4][5][6]

Materials and Reagents

• δ-Amino-γ-keto acid (from Part 2)

• Methanol

• Sodium cyanoborohydride (NaBH₃CN)

• Acetic acid

Protocol 3: Synthesis of the Substituted Proline Derivative

• Reaction Setup: Dissolve the δ-amino-γ-keto acid in methanol.

• pH Adjustment: Adjust the pH of the solution to approximately 6 by adding glacial acetic acid. This mildly acidic condition favors the formation of the iminium ion intermediate.[6]

• Reducing Agent Addition: Add 1.5 equivalents of sodium cyanoborohydride in portions. Sodium cyanoborohydride is a mild reducing agent that selectively reduces the iminium ion over the ketone.[6]

• Reaction: Stir the reaction mixture at room temperature for 24 hours.

• Workup and Purification:

  • Quench the reaction by adding a small amount of acetone.

  • Concentrate the mixture under reduced pressure.

  • Purify the resulting proline derivative using ion-exchange chromatography or by forming a suitable salt and recrystallizing.

Characterization and Analysis

Each intermediate and the final product should be thoroughly characterized to confirm its structure and purity.

Compound	Recommended Analytical Techniques	Expected Key Signals/Observations
α-Ketoisocaproate	¹H NMR, ¹³C NMR, Mass Spectrometry	Absence of α-proton signal of leucine. Presence of a ketone carbonyl signal in ¹³C NMR (~200 ppm). Correct mass ion peak.
δ-Amino-γ-keto acid	¹H NMR, ¹³C NMR, IR, Mass Spectrometry	Appearance of signals corresponding to the elongated chain. IR spectroscopy should show stretches for amine, ketone, and carboxylic acid groups.
Final Proline Derivative	¹H NMR, ¹³C NMR, 2D NMR (COSY, HSQC), Mass Spectrometry, Chiral HPLC	Complex ¹H NMR spectrum characteristic of a rigid ring system. 2D NMR experiments to confirm connectivity. A single peak in chiral HPLC would indicate retention of stereochemical integrity.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low yield in enzymatic oxidation	Enzyme inactivation by H₂O₂. Incomplete reaction.	Ensure sufficient catalase activity. Increase reaction time or add more L-amino acid oxidase.
Side reactions in aldol condensation	Self-condensation of the keto acid.	Maintain a very low temperature (-78°C). Add the keto acid enolate to the nitroacetate solution (inverse addition).
Incomplete reduction of the nitro group	Catalyst poisoning. Insufficient hydrogen pressure or reaction time.	Use fresh palladium catalyst. Increase hydrogen pressure and/or reaction time.
Low yield in cyclization step	Unfavorable pH for iminium formation. Polymerization of the starting material.	Carefully monitor and adjust the pH to ~6. Perform the reaction at a lower concentration.

References

• Highly functionalized pyrrolidine analogues: stereoselective synthesis and caspase-dependent apoptotic activity. RSC Advances. [Link]

• Reductive amination. Wikipedia. [Link]

• Enantioselective synthesis of α-functionalized phenylpyrrolidine via photo-enzymatic cascade multi-component reaction. Organic Chemistry Frontiers. [Link]

• Cyclic forms of the alpha-keto acid analogs of arginine, citrulline, homoarginine, and homocitrulline. PubMed. [Link]

• Intermolecular reductive amination of amino acid- derived b... ResearchGate. [Link]

• Chemoenzymatic approach to synthesis of hydroxylated pyrrolidines from benzoic acid. ResearchGate. [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. JACS Au. [Link]

• Pyrrolidine synthesis via ring contraction of pyridines. Nature Communications. [Link]

• A New Approach to the Synthesis of ??-Keto-??-Amino Acids: Synthesis of Optically Pure 5-Hydroxy-4-oxo-L-norvaline, L-HON. ResearchGate. [Link]

• Glycine-Based [3+2] Cycloaddition for the Synthesis of Pyrrolidine-Containing Polycyclic Compounds. Molecules. [Link]

• Synthesis of Pyrrolidine Monocyclic Analogues of Pochonicine and Its Stereoisomers: Pursuit of Simplified Structures and Potent β-N-Acetylhexosaminidase Inhibition. National Institutes of Health. [Link]

• Synthesis of 2,5-Disubstituted Pyrroles and Pyrrolidines by Intramolecular Cyclization of 6Amino3-keto Sulfones. ResearchGate. [Link]

• Pyrrolidine synthesis. Organic Chemistry Portal. [Link]

• (PDF) Recent Advances in the Synthesis of Pyrrolidines. ResearchGate. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules. [Link]

• Reductive aminations by imine reductases: from milligrams to tons. National Institutes of Health. [Link]

• Aldehydes and Ketones to Amines. Chemistry Steps. [Link]

• Synthesis of functionalized pyrrolidines from N-(benzylidene)- and N(alkylidene)-homoallylamines. RSC Publishing. [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• α-Ketoisocaproic acid. Wikipedia. [Link]

• Proline Derivatives and Analogs. Iris Biotech. [Link]

• Structure-guided engineering of α-ketoisocaproate dioxygenase increases isobutene production in Synechocystis sp. PCC 6803. National Institutes of Health. [Link]

• Synthesis and properties of the .alpha.-keto acids. ACS Publications. [Link]

• Synthesis of Amino Acids. Fiveable. [Link]

• α-Ketoisocaproic Acid. Rupa Health. [Link]

• Disposal of Alpha-Ketoisocaproate: Roles of Liver, Gut, and Kidneys. National Institutes of Health. [Link]

Sources

• 1. Amino acid synthesis - Wikipedia [en.wikipedia.org]
• 2. α-Ketoisocaproic acid - Wikipedia [en.wikipedia.org]
• 3. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination [organic-chemistry.org]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. Aldehydes and Ketones to Amines - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Coupling Reactions for Sterically Hindered N-Methylated Amino Acids

Welcome to the technical support center for the optimization of coupling conditions for sterically hindered N-methylated amino acids. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to navigate the complexities of synthesizing peptides containing these challenging residues.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the incorporation of N-methylated amino acids into peptide sequences.

Q1: What makes coupling N-methylated amino acids so challenging?

A1: The primary difficulty arises from a combination of steric hindrance and reduced nucleophilicity.[1][2] The methyl group on the amide nitrogen physically obstructs the approach of the activated carboxylic acid of the incoming amino acid.[2][3] This steric bulk significantly slows down reaction kinetics, especially when coupling one N-methylated residue onto another.[3][4] Furthermore, the N-methyl group diminishes the nucleophilicity of the secondary amine, making it a less effective reactant compared to a primary amine.[1] This necessitates the use of more powerful coupling reagents and often requires optimized reaction conditions to achieve complete and efficient bond formation.[3]

Q2: My standard coupling reagents like HBTU or DCC are giving low yields. What should I use instead?

A2: For sterically hindered N-methylated amino acids, standard carbodiimide reagents like DCC and even common uronium salts like HBTU are often insufficiently reactive and can lead to low yields or failed couplings.[1][2][5] It is highly recommended to switch to more potent coupling reagents.[1][6]

• Uronium/Aminium Salts: HATU (O-(7-Azabenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) is a superior choice.[1][7] The 7-azabenzotriazole (HOAt) moiety in HATU forms a more reactive OAt-active ester compared to the OBt-ester formed by HBTU, leading to faster and more complete reactions with a lower risk of epimerization.[7]

• Phosphonium Salts: Reagents like PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) and especially PyAOP ((7-Azabenzotriazol-1-yloxy)tris(pyrrolidino)phosphonium hexafluorophosphate) are highly effective.[4][6] PyAOP has shown particular promise in coupling N-methylated amino acids to other N-methylated residues.[4][6] For extremely difficult couplings, the more reactive PyBrOP (Bromo-tris-pyrrolidino-phosphonium hexafluorophosphate) can be employed where other reagents fail.[6][8]

Q3: The standard Kaiser (ninhydrin) test is not working. How can I monitor the completion of the coupling reaction?

A3: The Kaiser test relies on the reaction with primary amines to produce a characteristic blue color and is therefore ineffective for monitoring the acylation of secondary amines like N-methylated residues.[6][9] Alternative qualitative tests are necessary:

• Bromophenol Blue Test: This test is based on an acid-base reaction. The free secondary amine is basic and will give a blue or green color with the indicator. Once the coupling is complete and the amine is acylated, the resin will be neutral or acidic, resulting in a yellow color.[5][6]

• Isatin Test: This test can detect unprotected secondary amines, producing a blue color if the coupling is incomplete.[9]

• 2,4,6-Trinitrobenzenesulfonic Acid (TNBSA) Test: This test is also capable of detecting secondary amines.[6]

Q4: What are the most common side reactions and how can they be minimized?

A4: Several side reactions can occur during the coupling of N-methylated amino acids, impacting the purity and yield of the final peptide.

• Epimerization: This is the loss of stereochemical integrity at the alpha-carbon of the activated amino acid.[6] It is promoted by strong bases and prolonged reaction times.[6][10] To minimize this, use a weaker base like N,N-diisopropylethylamine (DIPEA) or sym-collidine instead of triethylamine, avoid excessive reaction temperatures, and use reagents known for low racemization rates, such as HATU, which incorporates the racemization-suppressing additive HOAt.[10][11]

• Diketopiperazine (DKP) Formation: This intramolecular cyclization reaction occurs at the dipeptide stage, cleaving the peptide from the resin and terminating the chain. It is particularly common when Proline or another secondary amine is one of the first two residues.[6][12]

• Guanidinylation: Uronium/aminium-based reagents like HBTU and HATU can react with the free N-terminal amine to form an irreversible guanidinylated species, which caps the peptide chain.[6][12] This can be largely avoided by pre-activating the carboxylic acid with the coupling reagent for a few minutes before adding the mixture to the resin-bound amine.[10][12]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and solving common problems encountered during the coupling of sterically hindered N-methylated amino acids.

Issue 1: Low or No Product Yield

• Symptoms:

  • The bromophenol blue test remains blue or green after the coupling step.[13]

  • Mass spectrometry (MS) analysis of the final product shows significant deletion sequences (peptides missing the N-methylated residue).[2]

  • The overall yield of the purified peptide is very low.

• Probable Causes & Solutions:

Probable Cause	Recommended Solution	Causality Explanation
Insufficient Reagent Reactivity	Switch from standard reagents (HBTU, DCC) to more potent ones like HATU , PyAOP , or PyBrOP .[2][6]	The increased steric bulk and reduced nucleophilicity of N-methylated amines require a more reactive activated ester to drive the reaction forward efficiently.[1][3] HATU and PyAOP generate highly reactive intermediates that can overcome this energy barrier.[7]
Incomplete Reaction	Perform a "double coupling" : after the first coupling, drain the reaction vessel and re-expose the resin to a fresh mixture of activated amino acid.[2][13]	For particularly difficult couplings, a single exposure may not be sufficient to acylate all available amine sites. A second coupling increases the probability of driving the reaction to completion.
Suboptimal Reaction Conditions	Increase the reaction time (e.g., from 1 hour to 2-4 hours). For very difficult couplings, consider gentle heating (e.g., 40°C) or the use of microwave irradiation.[3][14]	The kinetics of these reactions are often slow. Providing more time or energy (heat) can help overcome the activation energy barrier, leading to higher conversion rates.[3]
Peptide Aggregation on Resin	Switch to a more effective solvent like N-methylpyrrolidone (NMP) or add a chaotropic agent like DMSO to the solvent mixture.[9][15]	Aggregation of peptide chains on the solid support can block reactive sites.[1] NMP and DMSO are excellent at solvating peptide chains and disrupting the secondary structures that lead to aggregation, thereby improving accessibility.[15]

Issue 2: Presence of Diastereomers (Epimerization)

• Symptoms:

  • HPLC analysis of the crude or purified peptide shows a doublet or a broadened peak for the target peptide.

  • MS/MS fragmentation may reveal identical masses but different retention times.

• Probable Causes & Solutions:

Probable Cause	Recommended Solution	Causality Explanation
Excessive Base Strength/Concentration	Use a hindered, weaker base like DIPEA or sym-collidine .[10][11] Use the minimum necessary amount of base (typically 2-3 equivalents).	The mechanism of racemization often involves the formation of an oxazolone intermediate, a process catalyzed by strong bases.[10] Weaker, non-nucleophilic bases are sufficient to deprotonate the carboxylic acid without promoting significant oxazolone formation.
Prolonged Activation Time	Pre-activate for a short period (5-15 minutes) before adding to the amine.[10] Avoid letting the activated mixture stand for extended periods.	The activated ester is most susceptible to racemization. Minimizing the time it exists before reacting with the amine reduces the opportunity for epimerization to occur.[10]
Inappropriate Coupling Reagent	Use a reagent that incorporates a racemization-suppressing additive, such as HATU (contains HOAt) or use DIC/OxymaPure .[7][10]	Additives like HOAt and OxymaPure form active esters that are highly reactive yet less prone to racemization than those formed by reagents without such additives.[7]

Visual Workflows and Mechanisms

Caption: Decision tree for troubleshooting low coupling yield.

Caption: Mechanism of carboxylic acid activation by HATU.

Core Protocols & Methodologies

Protocol 1: Optimized Coupling of an N-Methylated Amino Acid using HATU

This protocol describes a robust method for coupling a protected amino acid to a resin-bound N-methylated amine.

• Resin Preparation: Swell the peptide-resin in N,N-Dimethylformamide (DMF) or N-methylpyrrolidone (NMP) for 30-60 minutes.[5] Drain the solvent.

• Reagent Solution Preparation (Pre-activation):

  • In a separate vessel, dissolve 4 equivalents of the Fmoc-protected amino acid in DMF or NMP.

  • Add 4 equivalents of HATU to the solution.[5]

  • Add 8 equivalents of N,N-diisopropylethylamine (DIPEA).[5]

  • Mix the solution at room temperature for 5-15 minutes to pre-activate the amino acid.[10]

• Coupling Reaction:

  • Add the pre-activated amino acid solution to the swollen resin.

  • Shake the reaction vessel at room temperature for 1-2 hours.[5] For notoriously difficult couplings (e.g., N(Me)Val, N(Me)Ile), extend the reaction time to 4 hours or perform a double coupling.

• Washing: Drain the reaction solution and wash the resin thoroughly with DMF or NMP (3-5 times), followed by Dichloromethane (DCM) (3-5 times).

• Monitoring: Take a small sample of resin beads, wash them with methanol, and perform the Bromophenol Blue test (see Protocol 2) to confirm reaction completion.[5] If the test is not negative (i.e., remains blue/green), perform a second coupling (repeat steps 2-4).

Protocol 2: Monitoring Coupling Completion with Bromophenol Blue

• Reagent Preparation: Prepare a test solution by dissolving ~2 mg of bromophenol blue in 1 mL of DMF.[5]

• Sample Preparation: Remove a small sample of resin (~5-10 mg) from the reaction vessel after the coupling and washing steps. Wash the sample beads thoroughly with methanol to remove any residual base.

• Test Execution:

  • Add 2-3 drops of the bromophenol blue test solution to the washed resin beads.

  • Observe the color of the beads and the solution.[5]

• Interpreting Results:

  • Yellow Beads/Solution: Coupling is complete. The acidic indicator signifies that no free amine remains.[5]

  • Blue or Green Beads/Solution: Coupling is incomplete. The basic indicator signifies the presence of unreacted N-methyl amine. A recoupling or capping step is required.[5]

Protocol 3: Capping Unreacted Amines

If a coupling reaction remains incomplete after a second attempt, it is crucial to cap the unreacted amines to prevent the formation of deletion sequences.

• Resin Preparation: After the final coupling attempt and washing, suspend the resin in DMF.

• Capping Solution: Prepare a solution of acetic anhydride (10 equivalents) and DIPEA (10 equivalents) in DMF.

• Capping Reaction: Add the capping solution to the resin and shake at room temperature for 30 minutes.

• Washing: Drain the capping solution and wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times) to prepare for the next deprotection step.

Data & Reagent Comparison

Table 1: Comparison of Recommended Coupling Reagents

Reagent	Class	Activating Additive	Advantages	Disadvantages
HATU	Uronium/Aminium Salt	HOAt (internal)	High reactivity, fast kinetics, low racemization risk.[7][16]	Higher cost than HBTU, can cause guanidinylation if not pre-activated.[12][14]
HCTU	Uronium/Aminium Salt	HOBt derivative (internal)	Similar efficiency to HATU but more cost-effective.[6]	Less effective than HATU for the most challenging sequences.[6]
PyAOP	Phosphonium Salt	HOAt (internal)	Very high efficiency, especially for N-Me to N-Me couplings.[4][6] Does not cause guanidinylation.[11]	Can be more expensive; byproducts may be harder to remove in solution phase.
PyBOP	Phosphonium Salt	HOBt (internal)	Versatile and effective for many hindered couplings.[6]	Less potent than PyAOP or HATU for extremely difficult cases.[6]
PyBrOP	Phosphonium Salt	None	Extremely reactive, often used as a last resort for failed couplings.[6][8]	High reactivity can increase the risk of racemization.
HBTU	Uronium/Aminium Salt	HOBt (internal)	Common and cost-effective.	Often ineffective for N-methylated residues compared to HATU.[6][7]

Table 2: Recommended Solvents and Bases for N-Methylated Couplings

Component	Recommended	Alternatives	Rationale & Considerations
Solvent	NMP (N-Methyl-2-pyrrolidone)	DMF (N,N-Dimethylformamide)	NMP is more polar and generally better at solvating peptide chains, which can help disrupt aggregation.[15][17] DMF is a common and effective alternative but can degrade to form dimethylamine, which can cause premature Fmoc removal.[15]
Base	DIPEA (N,N-Diisopropylethylamine)	sym-Collidine (2,4,6-Trimethylpyridine)	DIPEA is a non-nucleophilic, hindered base that minimizes side reactions, particularly racemization.[10] Collidine is an even weaker base and can be beneficial in cases where racemization is a significant concern.[11]

References

• Side reactions associated with N-methylated amino acid coupling - Benchchem. (n.d.).
• Solvents for Solid Phase Peptide Synthesis. (n.d.).
• HATU vs. HBTU: A Comparative Guide to Peptide Coupling Efficiency - Benchchem. (n.d.).
• Application Note: Optimizing Coupling Reactions for N-Methylated Amino Acids - Benchchem. (n.d.).
• Troubleshooting guide for peptide coupling reactions with hindered amino acids - Benchchem. (n.d.).
• Monitoring of Peptide Coupling and Capping; Coupling Tests | AAPPTec. (n.d.).

• Teixidó, M., Albericio, F., & Giralt, E. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research, 65(2), 153-166. Retrieved from [Link]

• Optimizing reaction conditions for coupling to carboxylic acids - Benchchem. (n.d.).
• Technical Support Center: Challenges in Coupling N-Methylated Amino Acids - Benchchem. (n.d.).
• The Strategic Incorporation of N-Methylated Amino Acids in Peptide Design: An In-depth Technical Guide - Benchchem. (n.d.).
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem. (2024).
• Solid Phase Peptide Synthesis With N-Methyl Amino Acids. (n.d.). AAPPTec.

• Noble, A., & MacMillan, D. W. C. (2014). Carboxylic Acids as A Traceless Activation Group for Conjugate Additions: A Three-Step Synthesis of (±)-Pregabalin. Journal of the American Chemical Society, 136(32), 11602-11605. Retrieved from [Link]

• Spencer, J. R., et al. (1996). Comparative study of methods to couple hindered peptides. International Journal of Peptide and Protein Research, 48(4), 343-349. Retrieved from [Link]

• Su, X. (2015). Better Solvents for Peptide Synthesis. ChemistryViews. Retrieved from [Link]

• Can anyone suggest which solvent is better for amino acid coupling in solid phase peptide synthesis? (2014). ResearchGate. Retrieved from [Link]

• DNA-Compatible Conditions for the Formation of N-Methyl Peptide Bonds. (2023). ACS Omega. Retrieved from [Link]

• El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 15(4), 940-972. Retrieved from [Link]

• Biron, E., et al. (2006). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 71(24), 9123-9126. Retrieved from [Link]

• Coupling Reagents - Aapptec Peptides. (n.d.).

• Giraud, M., et al. (2012). Studies of Coupling Kinetics and Correlation of Reaction Conversions to Color Tests for Solid-Phase Peptide Synthesis of AMG 416 by NMR. Organic Process Research & Development, 16(8), 1435-1442. Retrieved from [Link]

• Noble, A., & MacMillan, D. W. C. (2014). Carboxylic Acids as A Traceless Activation Group for Conjugate Additions: A Three-Step Synthesis of (±)-Pregabalin. Journal of the American Chemical Society. Retrieved from [Link]

• Fuse, S., et al. (2013). Efficient Amide Bond Formation through a Rapid and Strong Activation of Carboxylic Acids in a Microflow Reactor. Angewandte Chemie International Edition, 52(52), 14062-14065. Retrieved from [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem. (n.d.).

• Schnölzer, M., et al. (1992). Accelerated chemical synthesis of peptides and small proteins. PNAS, 89(7), 2742-2746. Retrieved from [Link]

• Wołczański, M., et al. (2020). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. Molecules, 25(18), 4234. Retrieved from [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTec. (n.d.).
• Commonly Used Coupling Reagents in Peptide Synthesis. (2025).

• Ynamide Coupling Reagents: Origin and Advances. (2022). Accounts of Chemical Research. Retrieved from [Link]

• Technical Support Center: Optimizing Coupling of Sterically Hindered N-Methylated Amino acids - Benchchem. (n.d.).
• Application Notes & Protocols: Efficient Incorporation of N-Methylated Amino Acids in Peptide Synthesis - Benchchem. (n.d.).

• Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis. (2010). Journal of the American Chemical Society. Retrieved from [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF. (2025).

• Vrettos, E. I., et al. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Advances, 7(79), 50029-50037. Retrieved from [Link]

• McDermott, J. R., & Benoiton, N. L. (1973). N-Methylamino Acids in Peptide Synthesis. IV. Racemization and Yields in Peptide-bond Formation. Canadian Journal of Chemistry, 51(15), 2555-2561. Retrieved from [Link]

• Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. (2021). ChemSusChem. Retrieved from [Link]

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• 17. researchgate.net [researchgate.net]

Technical Support Center: Managing Tert-butyl Cations in Peptide Deprotection

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide, structured for peptide chemists and drug developers, provides in-depth answers and troubleshooting for challenges associated with trifluoroacetic acid (TFA)-mediated deprotection, focusing on the effective scavenging of reactive tert-butyl cations.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles behind tert-butyl cation formation and the role of scavengers in preserving peptide integrity.

Q1: What is the origin of the tert-butyl cation during peptide deprotection?

During the final step of Fmoc/tBu solid-phase peptide synthesis (SPPS), the peptide is cleaved from the resin and side-chain protecting groups are removed. This is typically achieved using a strong acid, most commonly trifluoroacetic acid (TFA).[1][2] Protecting groups like tert-butoxycarbonyl (Boc) and tert-butyl (tBu) ethers or esters, which are used for amino acids such as Lys, Trp, Ser, Thr, Tyr, Asp, and Glu, are cleaved by TFA. This acid-catalyzed removal generates a highly reactive electrophile: the tert-butyl carbocation (t-Bu⁺).[3][4]

Q2: Why is the tert-butyl cation a problem for my peptide?

The tert-butyl cation is a potent alkylating agent.[3][5] If left unquenched, it will attack any available nucleophilic sites on the peptide. Several amino acid side chains are particularly vulnerable to this electrophilic attack, leading to irreversible modifications and the formation of significant impurities that are often difficult to separate from the target peptide.[6][7]

Vulnerable Residues:

• Tryptophan (Trp): The indole ring is highly nucleophilic and prone to alkylation.[5][8]

• Methionine (Met): The thioether side chain can be alkylated to form a sulfonium salt.[5][9]

• Cysteine (Cys): The free thiol is a strong nucleophile and readily reacts to form S-tert-butylated cysteine.[6][10]

• Tyrosine (Tyr): The phenolic ring can be alkylated, although it is less reactive than Trp or Cys.[6][7]

These modifications result in a mass addition of +56 Da to the peptide, a common and frustrating observation in post-cleavage mass spectrometry analysis.

Q3: What are scavengers and how do they work?

Scavengers are nucleophilic reagents added to the TFA "cleavage cocktail" to trap, or "scavenge," the reactive carbocations generated during deprotection.[2][3][7] They function by reacting with the tert-butyl cation more rapidly than the sensitive residues of the peptide, effectively neutralizing the threat and preventing side reactions.[3] The ideal scavenger forms a stable, unreactive product with the carbocation that can be easily removed during peptide work-up.[8]

Troubleshooting Guide: Common Scenarios & Solutions

This section provides direct answers to specific experimental issues you may encounter.

Scenario 1: "My LC-MS shows a +56 Da peak. What is it and how do I get rid of it?"

• Diagnosis: A +56 Da mass addition is the classic signature of tert-butylation, where a tert-butyl cation has alkylated one of the nucleophilic residues (Trp, Met, Cys, Tyr) in your peptide.[6] This indicates that your scavenger cocktail was insufficient to quench all the carbocations generated during deprotection.

• Solution: The choice of scavenger is critical and depends on your peptide's sequence.

  • For Tryptophan: Triisopropylsilane (TIS) is the scavenger of choice. It acts as a hydride donor, irreversibly reducing the tert-butyl cation to isobutane.[8][11]

  • For Cysteine and Methionine: Thiol-based scavengers are highly effective. 1,2-Ethanedithiol (EDT) is excellent for protecting Cys, while thioanisole is preferred for Met.[6][12][13]

  • General Purpose: A common and effective non-malodorous cocktail for most peptides is TFA/TIS/Water (95:2.5:2.5, v/v/v) .[3] Water acts as a general scavenger and helps hydrolyze any trifluoroacetic anhydride that may be present in the TFA.[1][10]

Scenario 2: "My cleavage solution turned dark purple or brown. Is my peptide ruined?"

• Diagnosis: This color change is often observed with tryptophan-containing peptides. The indole side chain of Trp can be both alkylated and oxidized under strong acidic conditions. The resulting colored species are typically byproducts of these side reactions. While alarming, it doesn't necessarily mean the entire batch is lost, but it does signal that scavenging was suboptimal.

• Solution: Ensure your cleavage cocktail is designed for Trp-containing peptides. The use of TIS is crucial.[8] For peptides with multiple sensitive residues, a more robust mixture like Reagent K (TFA/Phenol/Water/Thioanisole/EDT at 82.5:5:5:5:2.5) can be used.[1][14] Phenol and thioanisole are aromatic scavengers that effectively trap carbocations through electrophilic aromatic substitution.

Scenario 3: "My peptide contains multiple Cys residues and I'm seeing extensive disulfide-linked oligomers."

• Diagnosis: The free thiol groups of deprotected cysteine residues are highly susceptible to oxidation, leading to the formation of intermolecular or intramolecular disulfide bonds, especially upon exposure to air.[13][15]

• Solution: A reducing scavenger must be included in the cleavage cocktail. 1,2-Ethanedithiol (EDT) or Dithiothreitol (DTT) are excellent choices.[1][13] They maintain a reducing environment during cleavage, preventing premature oxidation and keeping the cysteine residues in their free thiol form. A cocktail containing EDT, such as TFA/TIS/Water/EDT (92.5:2.5:2.5:2.5) , is highly effective.[13]

Scenario 4: "How do I choose the right scavenger cocktail for my specific peptide sequence?"

• Analysis is Key: Before cleavage, always analyze your peptide sequence to identify vulnerable residues. The choice of scavengers should be tailored to protect these specific amino acids.

• Decision Workflow: Use the following logic to formulate your cocktail:

  • Baseline: Start with a base of 90-95% TFA.

  • Does it contain Trp? Add 2-5% TIS.

  • Does it contain Met? Add 2-5% Thioanisole.

  • Does it contain Cys? Add 2-5% EDT.

  • Does it contain multiple Arg(Pbf) groups? These can be slow to deprotect. Consider a longer cleavage time (3-4 hours) and ensure water (2-5%) is present to act as a scavenger.

  • No sensitive residues? A simple mixture of TFA/TIS/Water (95:2.5:2.5) is often sufficient.

Data & Protocols

Table 1: Common Scavengers and Their Applications

Scavenger	Target Residue(s)	Mechanism of Action	Typical % (v/v)	Notes
Triisopropylsilane (TIS)	Trp, general carbocations	Hydride donor; reduces cations to stable alkanes.[11]	2.5 - 5%	Highly effective, non-malodorous. The gold standard for Trp.[8]
Water (H₂O)	General carbocations	Nucleophilic trapping to form t-butanol.[1]	2.5 - 5%	Also hydrolyzes TFA anhydride, preventing N-terminal acylation.[10]
1,2-Ethanedithiol (EDT)	Cys, Trp	Nucleophilic trapping, maintains a reducing environment.	2.5 - 5%	Protects Cys from both alkylation and oxidation.[13] Strong odor.
Thioanisole	Met, Trp	Nucleophilic trapping (soft nucleophile for soft electrophiles).	2 - 5%	Effective for preventing Met S-alkylation.[9][12]
Phenol	Trp, Tyr, general	Aromatic nucleophile; traps cations via electrophilic substitution.	2 - 5%	A classic scavenger, often used in combination cocktails like Reagent K.[1]
Dithiothreitol (DTT)	Cys	Reducing agent; prevents disulfide bond formation.	2 - 5%	Solid reagent, often added as a weight percentage.[1]

Diagrams: Mechanisms and Workflows

Caption: Formation of t-butyl cation and its competitive reaction pathways.

Caption: Decision workflow for selecting an appropriate scavenger cocktail.

Experimental Protocol: Standard TFA Cleavage and Deprotection

Objective: To cleave a synthesized peptide from the solid-support resin and remove side-chain protecting groups while minimizing side reactions. This protocol assumes a 0.1 mmol synthesis scale.

Materials:

• Peptide-resin (dried)

• Trifluoroacetic Acid (TFA), high purity

• Scavengers (e.g., Triisopropylsilane, deionized water, EDT)

• Cold Diethyl Ether (-20°C or colder)

• Centrifuge tubes (polypropylene, ether-resistant)

• Shaker or rocker

• Centrifuge

Procedure:

• Preparation:

  • Transfer the dried peptide-resin to a suitable reaction vessel (e.g., a 15 mL polypropylene tube with a screw cap).

  • Prepare the cleavage cocktail immediately before use. For a general-purpose cocktail, mix:

    • 9.5 mL TFA

    • 0.25 mL Triisopropylsilane (TIS)

    • 0.25 mL Deionized Water

  • This creates 10 mL of a TFA/TIS/H₂O (95:2.5:2.5) solution, sufficient for a 0.1-0.25 mmol scale synthesis.[1]

• Cleavage Reaction:

  • Add the freshly prepared cleavage cocktail to the peptide-resin.

  • Seal the vessel tightly and place it on a shaker or rocker at room temperature.

  • Allow the reaction to proceed for 2-3 hours. For peptides with multiple Arg(Pbf) groups, this time may be extended to 4 hours.[16][17]

• Peptide Isolation:

  • Filter the resin using a small funnel with a polypropylene frit, collecting the filtrate (which contains the peptide) in a clean 50 mL centrifuge tube.

  • Wash the resin twice with a small volume (e.g., 1 mL) of fresh TFA to ensure complete recovery of the peptide. Combine all filtrates.

• Precipitation:

  • Place the centrifuge tube containing the TFA filtrate in an ice bath.

  • Add approximately 30-40 mL of cold diethyl ether to the tube. A white precipitate (the peptide) should form immediately.[16][18]

  • If no precipitate forms, you can try concentrating the TFA solution under a gentle stream of nitrogen to about 1-2 mL before adding ether.[17]

• Washing and Drying:

  • Securely cap the tube and centrifuge at ~3,500 rpm for 5-10 minutes to pellet the peptide.

  • Carefully decant the ether supernatant.

  • Resuspend the peptide pellet in another 30 mL of cold diethyl ether. This step washes away the scavengers and cleaved protecting groups.

  • Repeat the centrifugation and decanting process two more times for a total of three washes.[18]

  • After the final wash, leave the tube uncapped in a fume hood to allow the residual ether to evaporate, yielding a dry, crude peptide powder.

• Analysis:

  • Dissolve a small amount of the crude peptide in a suitable solvent (e.g., 0.1% TFA in water/acetonitrile) for analysis by LC-MS to verify the mass and assess purity.[16][18]

References

• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. ACS Publications. Available from: [Link]

• Lundt, B. F., et al. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. PubMed. Available from: [Link]

• Cheung, L. L. How to quench the t Bu cation and avoid the realkylation of cysteine with tBu in peptide cleavage? ResearchGate. Available from: [Link]

• Cleavage Cocktail Selection. CDN. Available from: [Link]

• Post Cleavage Purification and Analysis of Peptides; TFA removal. Aapptec. Available from: [Link]

• Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega. Available from: [Link]

• Pearson, D. A., et al. Reduction of cysteine-S-protecting groups by triisopropylsilane. PMC - NIH. Available from: [Link]

• Peptide Global Deprotection/Scavenger-Induced Side Reactions. ResearchGate. Available from: [Link]

• Cleavage Cocktails; Reagent B. Aapptec. Available from: [Link]

• What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis? ResearchGate. Available from: [Link]

• Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. ResearchGate. Available from: [Link]

• Can anyone give suggestions for how to troubleshoot a solid-phase peptide synthesis cleavage? ResearchGate. Available from: [Link]

• Peptides containing cysteine: the role of scavengers in cleavage cocktail. Biotage. Available from: [Link]

• Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews. Available from: [Link]

• Peptide synthesis. Wikipedia. Available from: [Link]

• Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K)1. Aapptec. Available from: [Link]

• What is the role of Triisopropylsilane during the cleavage of peptides from the resin using Solid Phase Synthesis? ResearchGate. Available from: [Link]

• Reduction of cysteine- S -protecting groups by triisopropylsilane. ResearchGate. Available from: [Link]

• Cysteine protecting groups: applications in peptide and protein science. ResearchGate. Available from: [Link]

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• 2. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. biotage.com [biotage.com]
• 14. langene.com [langene.com]
• 15. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. peptide.com [peptide.com]

Troubleshooting low yield in coupling reactions involving D-leucine tert-butyl ester

Technical Support Center: Coupling Reactions with D-Leucine Tert-Butyl Ester

Welcome to the technical support guide for optimizing and troubleshooting coupling reactions involving the sterically hindered amino acid, D-leucine tert-butyl ester. This resource is designed for researchers, chemists, and drug development professionals who encounter challenges such as low yields, incomplete reactions, or difficult purifications when utilizing this building block. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to help you diagnose problems and enhance the success of your experiments.

Part 1: Troubleshooting Guide

This section addresses the most common issues encountered during the coupling of D-leucine tert-butyl ester, starting with fundamental checks and progressing to more advanced optimization strategies.

Q1: My reaction yield is disappointingly low. What are the first things I should check?

Low yield is a frequent issue, often stemming from one of three areas: steric hindrance, suboptimal activation, or incomplete reaction. D-leucine tert-butyl ester is a challenging substrate due to the significant steric bulk from both the isobutyl side chain of leucine and the tert-butyl ester protecting group.[1][2] This bulk physically obstructs the approach of the nucleophilic amine to the activated carboxyl group, slowing down the rate of peptide bond formation.

Before altering major parameters, always verify the fundamentals:

• Reagent Quality: Ensure all reagents, especially the coupling agent and the D-leucine tert-butyl ester, are pure and have not degraded. Solvents must be anhydrous, as water will hydrolyze activated intermediates and reduce efficiency.[3]

• Stoichiometry: Accurately measure all reagents. An incorrect molar ratio of coupling agent or base can lead to incomplete activation or side reactions.

• Reaction Conditions: Confirm that the reaction was run at the intended temperature and for a sufficient duration.

Below is a general workflow to visualize the key stages where issues can arise.

General workflow for a coupling reaction.

Q2: I am using D-leucine tert-butyl ester hydrochloride. Could the salt be the issue?

Absolutely. The coupling reaction requires the amine component to be a free nucleophile. The hydrochloride salt form protonates the amine, rendering it non-nucleophilic and incapable of participating in the reaction. This amine salt must be neutralized in situ to generate the free amine.

Cause: The positively charged ammonium group (-NH3+) is not nucleophilic and cannot attack the activated carboxylic acid.

Solution: Add a stoichiometric equivalent of a hindered, non-nucleophilic tertiary amine base to the reaction mixture before or during the coupling step. The base will deprotonate the D-leucine tert-butyl ester hydrochloride, liberating the free amine.

Recommended Bases:

• N,N-Diisopropylethylamine (DIPEA or Hünig's base): Highly effective and sterically hindered, minimizing side reactions.[4][5]

• N-Methylmorpholine (NMM): A slightly weaker, but also effective base, often preferred to reduce the risk of racemization compared to less hindered bases like triethylamine.[3][4]

• 2,4,6-Collidine: A highly hindered base recommended in cases with a significant risk of racemization.[4][6]

Protocol: Neutralization of Amine Salt

• Dissolve D-leucine tert-butyl ester hydrochloride (1.0 eq) in an anhydrous solvent (e.g., DMF, DCM).

• Add the chosen non-nucleophilic base (e.g., DIPEA, 1.0-1.1 eq) to the solution.

• Stir the mixture at room temperature for 15-30 minutes to ensure complete neutralization before adding it to the activated carboxylic acid component.[3]

Q3: My standard DCC/HOBt coupling protocol is failing. Is the coupling reagent not strong enough?

Yes, this is a very likely cause. While carbodiimide reagents like Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC) are workhorses in peptide synthesis, their reactivity is often insufficient to overcome the severe steric hindrance presented by D-leucine tert-butyl ester.[7][8] The activated O-acylisourea intermediate they form is not reactive enough to couple efficiently with a bulky nucleophile.

Solution: Switch to a more potent class of coupling reagents, such as aminium/uronium or phosphonium salts. These reagents form highly reactive activated esters in situ that can overcome the steric barrier.[7]

Reagent Class	Example(s)	Mechanism & Advantages	Considerations
Aminium/Uronium	HATU, HBTU, HCTU	Forms highly reactive OAt (HATU) or OBt (HBTU) esters.[9] HATU is generally considered superior for hindered couplings due to the electron-withdrawing nature of its 7-azabenzotriazole moiety, leading to faster reactions and lower racemization risk.[9][10][11]	Can cause guanidinylation of the free amine if used in large excess. Requires two equivalents of base for activation.
Phosphonium	PyBOP, PyAOP	Forms reactive OBt (PyBOP) or OAt (PyAOP) esters.[12] Does not cause guanidinylation, so it can be used in excess to drive slow reactions to completion.	Byproducts can sometimes complicate purification. PyBOP is a strong and reliable choice.[13]
Carbodiimide	DCC, DIC (+HOBt)	Forms O-acylisourea intermediate, which is converted to a moderately reactive OBt ester.[4][14]	Often too slow and inefficient for sterically demanding couplings, leading to low yields and potential side reactions.[7][8]

Recommendation: For coupling D-leucine tert-butyl ester, HATU is often the reagent of choice due to its high reactivity and reduced risk of epimerization.[9][10][14]

Q4: I switched to HATU but my yield is still not quantitative. What other parameters can I optimize?

Even with a powerful coupling reagent, the kinetics of coupling to a hindered amine can be slow.[7] Further optimization of the reaction conditions is often necessary.

Troubleshooting decision tree for low yield.

Key Optimization Strategies:

• Pre-activation: Instead of adding all reagents at once, pre-activate the carboxylic acid. Dissolve the N-protected amino acid, HATU, and base (e.g., DIPEA) in DMF and allow them to react for 1-5 minutes.[7][15] This ensures the highly reactive OAt-ester is fully formed before the sterically hindered D-leucine tert-butyl ester is introduced.

• Increase Reaction Time: Sterically hindered couplings are inherently slower. Extend the reaction time from the standard 1-2 hours to 4 hours, or even overnight, to allow the reaction to proceed to completion.[7]

• Solvent Choice: Use a solvent that provides excellent solvation to prevent peptide aggregation, which can further hinder the reaction. N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP) are excellent choices.[7]

• Double Coupling: If monitoring indicates an incomplete reaction after the initial coupling time, a "double coupling" can be performed. This involves draining the reaction mixture and adding a fresh solution of the activated amino acid to drive the remaining free amines to react.[7]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions to be aware of?

• Racemization: Activation of an N-protected amino acid can lead to the formation of an oxazolone intermediate, which is susceptible to deprotonation and subsequent racemization.[4][16] To minimize this, use a weaker, sterically hindered base like NMM or collidine, keep temperatures low, and use a highly efficient coupling reagent like HATU that promotes rapid amide bond formation, outcompeting the rate of racemization.[4][9]

• Guanidinylation: This occurs when an excess of a uronium/aminium reagent (like HATU or HBTU) reacts with the free amine of the D-leucine tert-butyl ester, capping it with a non-removable guanidinium group. Avoid using a large excess of the coupling reagent; use phosphonium reagents like PyBOP if an excess is needed to drive the reaction.

Q2: How can I effectively monitor the reaction for completeness? For solid-phase synthesis, the most common method is the Kaiser (ninhydrin) test , which detects the presence of free primary amines.[17] A positive test (blue color) after coupling indicates an incomplete reaction, suggesting the need for a longer reaction time or a double coupling. For solution-phase synthesis, thin-layer chromatography (TLC) or analysis of a small aliquot by LC-MS are effective methods.

Q3: Are there specific purification challenges I should anticipate? Yes. The tert-butyl ester protecting group is labile under strongly acidic conditions.[18] During purification by reversed-phase HPLC, prolonged exposure to mobile phases containing a high concentration of trifluoroacetic acid (TFA) can lead to premature deprotection.

• Mitigation: Use a minimal concentration of TFA in the mobile phase (e.g., 0.05% instead of 0.1%) or use a different acid modifier if possible. Minimize the total purification time.[19]

• Byproduct Removal: The byproducts of uronium/phosphonium reagents (e.g., HOAt, tetramethylurea) are typically water-soluble and can be removed with an aqueous work-up or will separate from the product during HPLC purification.[19]

Part 3: Key Experimental Protocols

Protocol 1: Optimized Coupling of an N-Protected Amino Acid to D-Leucine Tert-Butyl Ester using HATU

This protocol is for a solution-phase coupling and incorporates pre-activation for maximum efficiency.

Materials:

• N-protected amino acid (e.g., Boc-Phe-OH): 1.0 eq

• D-leucine tert-butyl ester hydrochloride: 1.1 eq

• HATU: 1.05 eq

• DIPEA: 2.5 eq

• Anhydrous DMF

Procedure:

• Amine Neutralization: In a round-bottom flask, dissolve D-leucine tert-butyl ester hydrochloride (1.1 eq) in anhydrous DMF. Add DIPEA (1.1 eq) and stir at room temperature for 20 minutes.

• Carboxylic Acid Pre-activation (in a separate flask): a. Dissolve the N-protected amino acid (1.0 eq) and HATU (1.05 eq) in anhydrous DMF. b. Add DIPEA (1.4 eq) to this solution. c. Stir at room temperature for 3-5 minutes. The solution may change color, indicating formation of the active ester.

• Coupling: Add the neutralized D-leucine tert-butyl ester solution from step 1 to the pre-activated carboxylic acid solution from step 2.

• Reaction: Stir the reaction mixture at room temperature. Monitor for completion by TLC or LC-MS (typically 2-4 hours).

• Work-up: a. Once the reaction is complete, dilute the mixture with ethyl acetate. b. Wash the organic layer sequentially with 5% citric acid solution, saturated sodium bicarbonate solution, and brine. c. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

Protocol 2: Kaiser Test for Monitoring Coupling on Solid Phase

Procedure:

• After the coupling step, take a small sample of resin beads (1-2 mg) and wash them thoroughly with DMF and then DCM.

• Add 2-3 drops of each of the three Kaiser test solutions (ninhydrin in ethanol, phenol in ethanol, potassium cyanide in pyridine) to the beads.

• Heat the sample at 100-120 °C for 3-5 minutes.

• Observe the color:

  • Blue/Purple Beads: Indicates the presence of free primary amines (incomplete coupling).

  • Yellow/Colorless Beads: Indicates the absence of free primary amines (complete coupling).

References

• BenchChem. (2025). Application Notes and Protocols for Solution-Phase Peptide Coupling Using tert-Butyl Chloroformate. BenchChem.
• BenchChem. (2025). HATU vs. HBTU: A Comparative Guide to Peptide Coupling Efficiency. BenchChem.
• Carpino, L. A., et al. (1996). Peptide Coupling in the Presence of Highly Hindered Tertiary Amines. Semantic Scholar.
• Aapptec Peptides. Coupling Reagents. Aapptec.
• Huy, P. H., & Mbouhom, C. (2019). Formamide catalyzed activation of carboxylic acids – versatile and cost-efficient amidation and esterification. Chemical Science, 10, 7399-7406.
• BenchChem. (2025). The Indispensable Role of the tert-Butyl Ester in Modern Chemical Synthesis: A Technical Guide. BenchChem.
• Sigma-Aldrich. Peptide Coupling Reagents Guide. MilliporeSigma.
• BenchChem. (2025). A Head-to-Head Battle of Coupling Reagents: HATU vs. HBTU in Peptide Synthesis. BenchChem.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. BenchChem.
• Roda, G., et al. (2020). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Molecules, 25(12), 2864.
• Wessjohann, L. A., et al. (2005). Yields of the peptide coupling reactions and comparison of HBTU and HATU. ResearchGate.
• Creative Peptides. (2025). Commonly Used Coupling Reagents in Peptide Synthesis. Creative Peptides.
• Katritzky, A. R., et al. (2000). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF.
• Fields, G. B., et al. Coupling Reagents. ResearchGate.
• Fridkin, M., & Gilon, C. (1976). Active esters and resins in peptide synthesis: the role of steric hindrance. Journal of the Chemical Society, Chemical Communications.
• The Royal Society of Chemistry. (2009). Supplementary Information. The Royal Society of Chemistry.
• BenchChem. (2025). Troubleshooting low yield in solid-phase peptide synthesis. BenchChem.
• BenchChem. (2025). Technical Support Center: Solid-Phase Synthesis of Arg-Gly-Tyr-Ser-Leu-Gly. BenchChem.
• Chen, M. S., & White, M. C. (2010). tert‐Butyl as a Functional Group: Non‐Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds. Angewandte Chemie International Edition, 49(37), 6773-6776.
• BenchChem. (2025). Challenges in purifying N-D-Gluconoyl-L-leucine and potential solutions. BenchChem.

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• 5. rsc.org [rsc.org]
• 6. Peptide Coupling in the Presence of Highly Hindered Tertiary Amines | Semantic Scholar [semanticscholar.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 11. researchgate.net [researchgate.net]
• 12. file.globalso.com [file.globalso.com]
• 13. researchgate.net [researchgate.net]
• 14. peptide.com [peptide.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Strategies to avoid aspartimide formation in peptide synthesis

Strategies to Avoid Aspartimide Formation in Peptide Synthesis

Welcome to the Technical Support Center for peptide synthesis. This resource provides in-depth guidance on a common challenge in Fmoc-based solid-phase peptide synthesis (SPPS): aspartimide formation. Here you will find frequently asked questions and troubleshooting guides focused on the prevention of this side reaction.

Frequently Asked Questions (FAQs)

Q1: What is aspartimide formation and why is it problematic?

A1: Aspartimide formation is a significant side reaction that occurs during the basic conditions of Fmoc deprotection in SPPS.[1] It is an intramolecular cyclization where the backbone amide nitrogen of the residue following an aspartic acid (Asp) attacks the side-chain carbonyl of the Asp residue, forming a five-membered succinimide ring.[1][2]

This side reaction is highly problematic for several reasons:

• Product Heterogeneity: The unstable aspartimide ring can be opened by nucleophiles (like piperidine or water), leading to a mixture of the desired α-peptide, and the undesired β-peptide where the peptide bond is formed with the side-chain carboxyl group.[2][3]

• Racemization: The reaction can cause epimerization at the α-carbon of the aspartic acid residue, resulting in D-isomers that are difficult to separate.[1][4]

• Purification Challenges: The resulting byproducts are often isobaric (have the same mass) and chromatographically similar to the target peptide, making purification extremely difficult and time-consuming, which ultimately lowers the overall yield.[1][4][5]

Sequences most susceptible to this reaction are those where Asp is followed by a small, sterically unhindered amino acid, with Asp-Gly being the most problematic motif.[1][2][6] Other susceptible sequences include Asp-Asn, Asp-Ser, Asp-Ala, and Asp-Arg.[6][7]

Q2: How can I detect if aspartimide formation has occurred in my synthesis?

A2: Detecting aspartimide formation can be challenging because the primary byproducts often have the same mass as the desired peptide.[4] However, you can use a combination of analytical techniques:

• High-Performance Liquid Chromatography (HPLC): Look for the appearance of new, closely eluting peaks near your main product peak. The aspartimide intermediate itself, as well as the resulting α- and β-piperidide adducts, can sometimes be separated from the target peptide.[4] The D/L-β-aspartyl peptides, however, are notoriously difficult to separate.[2]

• Mass Spectrometry (MS): While the main byproducts are isobaric, you might detect the aspartimide intermediate as a loss of water (-18 Da) from the parent peptide.[8] You may also see piperidide adducts (+84 Da).

• Nuclear Magnetic Resonance (NMR): For a definitive characterization of the byproducts, 2D NMR techniques can be employed to identify the structural isomers.[9][10]

Troubleshooting Guide: Aspartimide Formation

This guide provides a systematic approach to troubleshooting and preventing aspartimide formation in your peptide synthesis experiments.

Issue: I am observing significant byproduct formation in my Asp-containing peptide, especially with Asp-Gly sequences.

This is a classic sign of aspartimide formation. The following flowchart and detailed explanations will guide you through the most effective solutions.

Caption: Troubleshooting workflow for aspartimide formation.

Detailed Solutions and Scientific Rationale

For the highly susceptible Asp-Gly sequence, the most effective strategy is to use a pre-formed dipeptide with backbone protection.

• Recommended Solution: Incorporate Fmoc-Asp(OtBu)-(Dmb)Gly-OH into your synthesis. The 2,4-dimethoxybenzyl (Dmb) group is attached to the amide nitrogen of the glycine residue.[11][12]

• Mechanism of Action: The Dmb group provides steric hindrance that physically blocks the nucleophilic attack of the backbone nitrogen on the aspartic acid side chain, thereby preventing the initial cyclization step of aspartimide formation.[7][12] This method has been shown to be highly effective, in some cases increasing crude peptide purity from 45% to 91%.[12] The Dmb group is acid-labile and is conveniently removed during the final TFA cleavage step.[11][12]

If backbone protection is not feasible, or for other susceptible sequences, modifying the aspartic acid side-chain protecting group (PG) is a viable option.

• Recommended Solution: Replace the standard Fmoc-Asp(OtBu)-OH with a bulkier alternative such as Fmoc-Asp(OMpe)-OH (3-methylpent-3-yl) or Fmoc-Asp(OBno)-OH (5-butyl-5-nonyl).[4][5]

• Mechanism of Action: Increasing the steric bulk of the side-chain protecting group hinders the approach of the backbone amide nitrogen, making the intramolecular cyclization less favorable.[5][11] While bulkier groups like OMpe show improvement over OtBu, even more sterically demanding and flexible groups like OBno can provide superior protection.[4][5][13]

Protecting Group	Relative Aspartimide Formation
OtBu (tert-Butyl)	High
OMpe (3-methylpent-3-yl)	Reduced
OBno (5-butyl-5-nonyl)	Significantly Reduced

Data summarized from comparative studies.[4][13]

• Recommended Solutions:

  • Use a Weaker Base: Replace the standard 20% piperidine in DMF with a less basic solution, such as 20% piperazine in DMF.[5]

  • Acidic Additives: Add an acidic modifier to your piperidine solution. A common and effective choice is 0.1 M hydroxybenzotriazole (HOBt).[5][7] More recently, ethyl cyano(hydroxyimino)acetate (Oxyma) has also been shown to be effective.[6] The addition of small amounts of organic acids like formic acid to the piperidine solution has also been demonstrated to efficiently prevent aspartimide formation.[2][14]

• Mechanism of Action: Aspartimide formation is a base-catalyzed reaction.[2] By using a weaker base or by adding an acid to lower the overall basicity of the deprotection solution, the deprotonation of the backbone amide, which is the initiating step of the side reaction, is suppressed.[2][5] It's important to note that while these methods reduce aspartimide formation, they may not eliminate it completely.[5]

Caption: Mechanism of base-catalyzed aspartimide formation.

Experimental Protocols

Protocol 1: Fmoc Deprotection with HOBt Additive

• Prepare the Deprotection Solution: Prepare a solution of 20% (v/v) piperidine in high-purity DMF. To this solution, add HOBt to a final concentration of 0.1 M. Note: HOBt is sold in a wetted form to mitigate its explosive nature; this introduces a small amount of water into the system.[5]

• Resin Swelling: Swell the peptide-resin in DMF for 30 minutes.

• Fmoc Removal: Drain the DMF and add the 20% piperidine / 0.1 M HOBt solution to the resin.

• Reaction: Agitate the resin for the standard deprotection time (e.g., 2 x 10 minutes).

• Washing: Drain the deprotection solution and wash the resin thoroughly with DMF (5-6 times) to remove all traces of piperidine and HOBt.

• Proceed: Continue with the standard coupling protocol.

Protocol 2: Incorporation of an Fmoc-Asp-(Dmb)Gly-OH Dipeptide

• Resin Preparation: After the coupling of the amino acid preceding the Asp-Gly sequence, perform the standard Fmoc deprotection and washing steps.

• Activation of DMB-Dipeptide: In a separate vessel, dissolve Fmoc-Asp(OtBu)-(Dmb)Gly-OH (1.5 eq.), an activator like HBTU (1.5 eq.), and HOBt (1.5 eq.) in DMF. Add DIPEA (3 eq.) and allow the mixture to pre-activate for 2-5 minutes.[12]

• Coupling: Add the activated dipeptide solution to the resin.

• Reaction: Agitate the mixture for 2-4 hours at room temperature. The coupling of these sterically hindered dipeptides can be slower than standard amino acids.[5]

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (5 times) and DCM (3 times).[12]

• Proceed: Continue with the synthesis. The Dmb group will be removed during the final TFA cleavage.

References

• Kong, M. J. W., van den Braak, T. J. H. P., & Neumann, K. (2025). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. [Source not further specified in search results][2][15][16][17]

• [Author not specified]. (2023, February 6). Preventing aspartimide rearrangements during fmoc-based solid phase peptide synthesis. [Source not further specified in search results][5]

• Michels, T., Dölling, R., Haberkorn, U., & Mier, W. (2012). Acid-Mediated Prevention of Aspartimide Formation in Solid Phase Peptide Synthesis. Organic Letters.[14][18]

• [Author not specified]. (2019, July 15). The aspartimide problem persists: Fluorenylmethyloxycarbonyl-solid-phase peptide synthesis (Fmoc-SPPS) chain termination due to formation of N-terminal piperazine-2,5-diones. PubMed.[9][19]

• White, P., Keyte, J. W., Bailey, K., & Ramage, R. (2011). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science.[6]

• [Author not specified]. (n.d.). Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH. Sigma-Aldrich.[4]

• [Author not specified]. (n.d.). ASPARTIMIDE FORMATION. Iris Biotech GmbH.[11]

• [Author not specified]. (n.d.). minimizing aspartimide formation with DMB group in peptide synthesis. Benchchem.[1]

• Packman, L. C. (2014). Preventing aspartimide formation in Fmoc SPPS of Asp-Gly containing peptides - Practical aspects of new trialkylcarbinol based protecting groups. ResearchGate.[13]

• [Author not specified]. (2016). Application of Dmb-Dipeptides in the Fmoc SPPS of Difficult and Aspartimide-Prone Sequences. ResearchGate.[20]

• [Author not specified]. (n.d.). The 2,4-Dimethoxybenzyl (DMB) Protecting Group in Solid-Phase Peptide Synthesis: Application Notes and Protocols. Benchchem.[12]

• [Author not specified]. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.[7]

• Li, X., & Danishefsky, S. J. (2005). Detection and control of aspartimide formation in the synthesis of cyclic peptides. PubMed.[10]

• [Author not specified]. (2021). Identification, occurrence and prevention of aspartimide-related byproducts in chemical protein synthesis. RSC Publishing.[8]

• [Author not specified]. (2005). Detection and control of aspartimide formation in the synthesis of cyclic peptides.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 4. biotage.com [biotage.com]
• 5. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. Identification, occurrence and prevention of aspartimide-related byproducts in chemical protein synthesis - Chemical Science (RSC Publishing) DOI:10.1039/D5SC03824C [pubs.rsc.org]
• 8. The aspartimide problem persists: Fluorenylmethyloxycarbonyl-solid-phase peptide synthesis (Fmoc-SPPS) chain termination due to formation of N-terminal piperazine-2,5-diones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Detection and control of aspartimide formation in the synthesis of cyclic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. media.iris-biotech.de [media.iris-biotech.de]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. peptide.com [peptide.com]
• 14. researchgate.net [researchgate.net]
• 15. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis | Semantic Scholar [semanticscholar.org]
• 16. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 17. researchgate.net [researchgate.net]
• 18. The aspartimide problem persists: Fluorenylmethyloxycarbonyl‐solid‐phase peptide synthesis (Fmoc‐SPPS) chain termination due to formation of N‐terminal piperazine‐2,5‐diones - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Alternative Carboxyl Protecting Groups for Leucine in Peptide Synthesis

In the intricate discipline of peptide synthesis, the strategic selection of protecting groups is paramount to achieving high yields and purity. While the Nα-amino group protection, typically with Fmoc or Boc, garners significant attention, the protection of the C-terminal carboxyl group is equally critical, particularly in solution-phase synthesis or for the synthesis of complex peptide architectures such as cyclic peptides or peptide fragments for convergent synthesis. This guide provides an in-depth comparison of traditional and alternative protecting groups for the carboxyl terminus of Leucine, a frequently incorporated aliphatic amino acid. We will delve into the causality behind experimental choices, present comparative data, and provide validated protocols for key transformations.

The Principle of Orthogonality: The Cornerstone of Modern Peptide Synthesis

The success of complex peptide synthesis hinges on the principle of orthogonal protection. This strategy employs a set of protecting groups that can be selectively removed under distinct chemical conditions, allowing for precise, stepwise chain elongation and modification without affecting other protected functionalities.[1][2] A typical synthesis strategy involves three classes of protecting groups:

• Temporary Nα-amino protecting groups (e.g., Fmoc, Boc): Removed at each cycle of amino acid addition.[2][3]

• Permanent side-chain protecting groups (e.g., tBu, Trt, Pbf): Removed during the final cleavage of the peptide from the solid support.[2]

• Auxiliary orthogonal protecting groups: Used for specific modifications and can be removed without affecting the other two classes.[2][4]

The C-terminal carboxyl protecting group must be chosen for its stability throughout the synthesis and for the specific conditions required for its eventual removal, which dictates its compatibility with the overall protection scheme.

Standard Carboxyl Protecting Groups for Leucine

Traditionally, the carboxyl group of the C-terminal amino acid is protected as an ester. The choice of ester dictates the deprotection method and its orthogonality to the rest of the synthetic strategy.

• Methyl (Me) and Ethyl (Et) Esters: These are among the simplest protecting groups, introduced via standard Fischer esterification. However, their removal requires saponification with a strong base (e.g., NaOH or LiOH), conditions that are often too harsh for complex peptides and can lead to side reactions and racemization.

• Benzyl (Bzl) Ester: A widely used group, particularly in Boc-based strategies. It is stable to the acidic conditions used for Boc removal (TFA) and the basic conditions for Fmoc removal (piperidine).[5] Deprotection is typically achieved by catalytic hydrogenolysis (H₂/Pd-C) or with strong acids like liquid HF.[5][6] The need for HF, a highly hazardous reagent, and the incompatibility of hydrogenolysis with sulfur-containing residues are significant drawbacks.

• tert-Butyl (tBu) Ester: This group is a cornerstone of the Fmoc/tBu strategy. It is highly stable to the basic conditions used for Fmoc deprotection but is readily cleaved by trifluoroacetic acid (TFA), the same condition used to remove most side-chain protecting groups and cleave the peptide from the resin.[6] This simultaneous deprotection is ideal for the synthesis of linear peptides.

Alternative & Orthogonal Carboxyl Protecting Groups

For more advanced applications, such as on-resin cyclization, fragment condensation, or the synthesis of C-terminal modified peptides, a truly orthogonal carboxyl protecting group is required—one that can be removed without disturbing the Nα-amino, side-chain, or resin-linker protecting groups.

• Allyl (Al) Ester: The allyl ester is a premier example of an orthogonal protecting group. It is stable to both the acidic conditions of Boc-SPPS and the basic conditions of Fmoc-SPPS.[6] Its removal is achieved under very mild conditions using a palladium(0) catalyst (e.g., Pd(PPh₃)₄) in the presence of a scavenger like phenylsilane (PhSiH₃).[6] This unique cleavage chemistry allows for the selective deprotection of the C-terminal carboxyl group while the peptide remains fully protected and anchored to the solid support, enabling subsequent modifications.

• 9-Fluorenylmethyl (Fm) Ester: The Fm ester is cleaved under the same mild basic conditions as the Fmoc Nα-protecting group (e.g., 20% piperidine in DMF).[6] While not orthogonal to the Fmoc group, this feature can be exploited in specific strategies where simultaneous deprotection of both the N- and C-termini is desired, for instance, in the preparation of head-to-tail cyclic peptides after initial chain assembly.

• 2-Phenylisopropyl (2-Phipr) Ester: This group offers a higher degree of acid lability than the tBu ester. It can be selectively cleaved using highly diluted TFA (e.g., 1-2% in DCM) without significantly affecting acid-labile side-chain protecting groups like Trityl (Trt). This allows for a level of semi-orthogonality within acid-labile schemes.

Comparative Analysis of Leucine Carboxyl Protecting Groups

The selection of an appropriate protecting group is a critical decision based on the desired final product and the overall synthetic workflow. The table below summarizes the key characteristics of the discussed protecting groups.

Protecting Group	Structure	Typical Introduction	Cleavage Conditions	Orthogonal to Fmoc?	Orthogonal to Boc?	Key Advantages & Applications
Benzyl (Bzl)	-CH₂-Ph	Leucine, BnBr, Base	H₂/Pd-C; HF; TFMSA	Yes	Yes (Quasi)[6]	Stable; widely used in Boc-SPPS and solution phase.
tert-Butyl (tBu)	-C(CH₃)₃	Leucine, Isobutylene, H⁺	TFA; ZnBr₂[6]	Yes	No	Standard for Fmoc/tBu SPPS; cleaved with side chains.
Allyl (Al)	-CH₂-CH=CH₂	Leucine, Allyl-Br, Base	Pd(PPh₃)₄ + Scavenger[6]	Yes	Yes	Fully orthogonal; ideal for on-resin cyclization/modification.
Fluorenylmethyl (Fm)	-CH₂-(Fluorene)	Leucine, Fm-OH, DCC	Piperidine; DBU[6]	No	Yes	Cleaved with Fmoc group; useful for specific cyclization strategies.

The Critical Issue of Racemization

A significant risk during peptide synthesis is the racemization of the activated amino acid residue, which can lead to diastereomeric impurities that are difficult to separate from the target peptide.[7][8] The C-terminal amino acid is particularly susceptible to racemization during the activation of its carboxyl group for coupling to the first resin-bound amino acid or during solution-phase fragment condensation.[8] The formation of an oxazolone intermediate is a primary mechanism for this loss of stereochemical integrity.[8]

Mitigation Strategies:

• Coupling Reagents: The choice of coupling reagent is critical. The addition of additives like 1-Hydroxybenzotriazole (HOBt) or Oxyma Pure® can suppress racemization by minimizing the lifetime of the highly reactive, racemization-prone intermediates.[8]

• Base: The choice and stoichiometry of the base used during coupling can influence the rate of racemization. Sterically hindered, weaker bases like N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine are generally preferred over triethylamine (TEA).[8]

Experimental Protocols

The following protocols are provided as validated starting points for the preparation and use of orthogonally protected Leucine derivatives.

Protocol 1: Synthesis of Fmoc-Leu-OAl (Allyl Ester Protection)

Objective: To protect the carboxyl group of Fmoc-L-Leucine as an allyl ester.

Materials:

• Fmoc-L-Leucine (1.0 equiv)

• Allyl bromide (1.2 equiv)

• Cesium carbonate (Cs₂CO₃) (1.5 equiv)

• N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve Fmoc-L-Leucine in DMF in a round-bottom flask.

• Add cesium carbonate to the solution and stir for 30 minutes at room temperature to form the cesium salt.

• Add allyl bromide dropwise to the stirring suspension.

• Allow the reaction to stir at room temperature for 12-16 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield Fmoc-Leu-OAl as a white solid.

Protocol 2: On-Resin Cleavage of the Allyl Ester

Objective: To selectively deprotect the C-terminal allyl ester of a resin-bound peptide.

Materials:

• Peptide-resin with C-terminal Leu-OAl (1.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.2 equiv)

• Phenylsilane (PhSiH₃) (20 equiv)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Swell the peptide-resin in anhydrous DCM for 30 minutes in a peptide synthesis vessel.

• Drain the solvent.

• Prepare a solution of Pd(PPh₃)₄ and PhSiH₃ in anhydrous DCM.

• Add the catalyst solution to the resin. Ensure the solution remains clear and yellow; a blackening indicates catalyst decomposition.

• Gently agitate the resin suspension under an inert atmosphere (N₂ or Ar) for 2 hours at room temperature.

• Drain the reaction mixture and wash the resin extensively with DCM (3x), DMF (3x), and finally DCM (3x) to ensure complete removal of the catalyst and scavenger byproducts.

• The resin-bound peptide now possesses a free C-terminal carboxylic acid, ready for subsequent modification (e.g., on-resin cyclization).

Visualization of Orthogonal Synthesis Strategies

The following diagrams illustrate the strategic power of using orthogonal protecting groups.

Caption: Orthogonal deprotection workflow.

Caption: On-resin head-to-tail cyclization workflow.

Conclusion

While standard ester protecting groups like benzyl and tert-butyl esters are sufficient for many routine applications in peptide synthesis, the demand for complex, modified, and cyclic peptides necessitates the use of more sophisticated, orthogonal protecting groups. The allyl ester stands out as a particularly versatile option for the C-terminus of leucine and other amino acids, offering robust stability and exceptionally mild, selective removal conditions. Its use opens the door to advanced synthetic strategies, most notably on-resin cyclization, which can significantly improve yields by preventing intermolecular side reactions common in solution-phase macrocyclizations. The choice of a carboxyl protecting group should never be an afterthought; it is a strategic decision integral to the success of the entire synthetic endeavor.

References

• Albericio, F. (2000). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123-139. Available from: [Link]

• ResearchGate. (n.d.). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 26.7: Peptide Synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Ashenhurst, J. (2019). Peptide Synthesis. Master Organic Chemistry. Retrieved from [Link]

• GCW Gandhi Nagar Jammu. (n.d.). 2. Carboxyl protecting groups. Retrieved from [Link]

• Wuhan AmiJie Technology Co., Ltd. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide. Retrieved from [Link]

• Zhang, W., et al. (2023). Suppression of α-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications, 14(1), 5174. Available from: [Link]

• Mezo, G., et al. (2013). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. Methods in Molecular Biology, 1047, 65-80. Available from: [Link]

• Omizzolo. (n.d.). Methods for protecting and removing amino, carboxyl and side chains in peptide synthesis. Retrieved from [Link]

• Trant, J. (2021). Lecture 16 Protecting groups and racemization of Amino Acids. YouTube. Retrieved from [Link]

Sources

• 1. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. biosynth.com [biosynth.com]
• 7. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]

A Senior Application Scientist's Guide: Comparing HATU and HBTU for Hindered Amino Acid Coupling

For researchers, scientists, and drug development professionals, the synthesis of peptides is a foundational technique. However, the path to a pure, final product is often complicated by "difficult sequences," particularly those containing sterically hindered amino acids like α-aminoisobutyric acid (Aib), Valine (Val), or Isoleucine (Ile). The bulky nature of these residues presents a significant challenge to standard coupling protocols, often leading to low yields, incomplete reactions, and a loss of stereochemical purity through epimerization.[1]

The choice of coupling reagent is therefore not a trivial decision but a critical parameter for success. This guide provides an in-depth, evidence-based comparison of two ubiquitous aminium salt reagents, HATU and HBTU, to illuminate the superior choice for overcoming the challenge of steric hindrance.

The Mechanistic Divide: Why the Reagent's Structure Dictates Success

At a glance, HATU and HBTU appear structurally similar. Both are aminium salts (often referred to by their historical classification as uronium salts) that function by activating the C-terminal carboxylic acid of an amino acid to facilitate nucleophilic attack by the N-terminal amine of the growing peptide chain.[2][3] However, a subtle yet profound structural difference dictates their reactivity and ultimate effectiveness.

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) incorporates a 1-hydroxybenzotriazole (HOBt) moiety.

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) incorporates a 1-hydroxy-7-azabenzotriazole (HOAt) moiety.[4]

The key to HATU's enhanced performance lies in the nitrogen atom at the 7-position of the HOAt ring.[5] This nitrogen atom is electron-withdrawing, which increases the acidity of the hydroxyl group. Upon activation of the carboxylic acid, this results in the formation of a highly reactive OAt-ester. This OAt-ester is a significantly better leaving group than the OBt-ester formed by HBTU.[4][6] This enhanced reactivity facilitates a more rapid and efficient nucleophilic attack by the amine, which is especially crucial for overcoming the steric bulk of hindered amino acids.[1][6]

Comparative activation pathways of HBTU and HATU.

Performance Under Pressure: A Data-Driven Comparison

Experimental evidence consistently demonstrates HATU's superiority in difficult couplings.[1][4] The synthesis of the acyl carrier protein (ACP) fragment (65-74) is a widely accepted benchmark for evaluating reagent performance due to its challenging sequence.[4] Data from such studies reveal clear distinctions in performance.

Performance Parameter	HATU	HBTU	Rationale & References
Purity / Coupling Efficiency	Higher Purity (fewer deletion products observed)	Lower Purity (more deletion products observed)	The highly reactive OAt-ester drives the reaction to completion more effectively, minimizing failed couplings that result in deletion sequences.[1][4]
Reaction Speed	Faster	Slower	Enhanced reactivity of the active ester leads to more rapid acylation, which is critical for preventing side reactions and improving throughput.[1][4][7]
Epimerization Risk	Lower Risk	Higher Risk	The HOAt moiety is a more effective catalyst for aminolysis and suppresses the formation of the oxazolone intermediate, which is a primary pathway for racemization.[4][5][8]
Side Reaction Profile	Minimal	Minimal, but higher risk in slow couplings	Both reagents can cause N-terminal guanidinylation, a chain-terminating side reaction. This risk increases with slow couplings, making the less efficient HBTU more susceptible.[2][9]

From Theory to Practice: Field-Proven Protocols

Achieving optimal results requires not only selecting the right reagent but also designing a robust experimental protocol. The choice of base and the overall workflow are critical variables.

The Reaction Environment: Base Selection

The base used during the activation step is crucial. While N,N-Diisopropylethylamine (DIPEA) is common, a sterically hindered, non-nucleophilic base like 2,4,6-collidine is often recommended for particularly sensitive or difficult couplings to further minimize the risk of racemization and other base-mediated side reactions.[10]

General Experimental Workflow

The core of solid-phase peptide synthesis (SPPS) is a cyclical process of deprotection, washing, coupling, and washing. A well-executed workflow is essential for ensuring the purity of the final peptide.

Fmoc solid-phase peptide synthesis workflow.

Protocol 1: HATU-Mediated Coupling of a Hindered Amino Acid (e.g., Fmoc-Aib-OH)

This protocol is optimized for achieving high coupling efficiency with sterically demanding residues.

• Resin Preparation: Start with the resin-bound peptide that has a free N-terminal amine (post-Fmoc deprotection and thorough DMF washing).

• Activation Solution Preparation: In a separate vial, dissolve the hindered amino acid (e.g., Fmoc-Aib-OH, 3 equivalents relative to resin loading) and HATU (2.9 equivalents) in DMF.

• Base Addition: Add a non-nucleophilic base, such as DIPEA or collidine (6 equivalents), to the activation mixture. Vortex immediately for 1-2 minutes. Pre-activation is rapid.[8]

• Coupling Reaction: Add the activated amino acid solution to the reaction vessel containing the resin.

• Agitation: Agitate the mixture at room temperature for 1-2 hours. The enhanced reactivity of HATU typically ensures complete coupling within this timeframe even for difficult residues.[1]

• Monitoring: Perform a Kaiser test to confirm the absence of free primary amines. If the test is negative, the coupling is complete.

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and byproducts. The resin is now ready for the next cycle.

Protocol 2: HBTU-Mediated Coupling of a Hindered Amino Acid (e.g., Fmoc-Aib-OH)

While not the preferred reagent for this task, this protocol outlines the use of HBTU.

• Resin Preparation: Follow step 1 from the HATU protocol.

• Activation Solution Preparation: In a separate vial, dissolve the hindered amino acid (e.g., Fmoc-Aib-OH, 3 equivalents), HBTU (2.9 equivalents) in DMF. Adding HOBt (3 equivalents) is sometimes recommended to further suppress racemization, though it is already part of the HBTU structure.[11][12]

• Base Addition: Add DIPEA (6 equivalents) to the activation mixture and vortex for 1-2 minutes.[11]

• Coupling Reaction: Add the activated solution to the resin.

• Agitation: Agitate the mixture at room temperature. A significantly longer reaction time of 2-4 hours is generally recommended for HBTU with hindered amino acids.[1]

• Monitoring: Perform a Kaiser test. It is more likely that the test will remain positive after the initial coupling time.

• Recoupling (If Necessary): If the Kaiser test is positive, drain and wash the resin once with DMF, then repeat the coupling procedure (steps 2-6) a second time ("double coupling").

• Washing: Once a negative Kaiser test is achieved, wash the resin thoroughly with DMF (3-5 times).

Senior Scientist's Verdict & Recommendations

For routine synthesis of non-complex peptides, HBTU is a capable and cost-effective reagent.[11] However, when faced with the challenge of incorporating sterically hindered amino acids, the experimental and mechanistic evidence overwhelmingly favors HATU.

The superior performance of HATU is not a matter of incremental improvement but a direct consequence of its chemical design. The 7-azabenzotriazole moiety imparts a higher level of reactivity that translates directly to faster kinetics, higher coupling efficiencies, and greater preservation of stereochemical integrity.[1][4]

For researchers aiming to synthesize complex, high-purity peptides containing Aib, Val, Ile, or other challenging residues, the use of HATU is strongly recommended. While the upfront cost may be higher, the investment pays dividends in the form of higher yields, purer crude products, and the avoidance of time-consuming troubleshooting and repeat syntheses.[1]

References

• Albericio, F., et al. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Available at: [Link]

• Vrettos, E. I., et al. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Advances, 7(80), 50950-50958. Available at: [Link]

• El-Faham, A., & Albericio, F. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 22(7), 789-801. Available at: [Link]

• Gundu, S., et al. (2016). HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides. Organic & Biomolecular Chemistry, 14(3), 963-972. Available at: [Link]

• ResearchGate. (n.d.). Proposed mechanism for activation by uronium salt. Retrieved from [Link]

• Nielsen, C. S., et al. (2021). Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. The Journal of Organic Chemistry, 86(5), 4159-4166. Available at: [Link]

• Wenschuh, H., et al. (1995). A comparative study of modern coupling reactions involving Boc-protected amino acid derivatives and dipeptides with N-terminal alpha,alpha-dialkylation and N-methylation. Biopolymers, 37(3), 195-207. Abstract available at: [Link]

• ResearchGate. (n.d.). Guanidinium salts of HATU and HBTU coupling reagents. Retrieved from [Link]

• Nielsen, C. S., et al. (2021). Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. The Journal of Organic Chemistry, 86(5), 4159-4166. Available at: [Link]

• Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Vrettos, E. I., et al. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. Semantic Scholar. Available at: [Link]

• Miranda, L. P., & Alewood, P. F. (2000). Accelerated chemical synthesis of peptides and small proteins. Proceedings of the National Academy of Sciences, 97(7), 3527-3532. Available at: [Link]

• Collins, J. M., & Porter, N. A. (2019). Coupling method for peptide synthesis at elevated temperatures. U.S. Patent No. 10,308,677 B2.

Sources

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• 2. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (R)-tert-Butyl 2-amino-4-methylpentanoate

This guide provides an in-depth, procedural framework for the safe and compliant disposal of (R)-tert-Butyl 2-amino-4-methylpentanoate (CAS No. 67617-35-0). As a non-halogenated amino acid ester, this compound requires meticulous handling and adherence to specific waste management protocols to ensure laboratory safety and environmental protection. This document moves beyond a simple checklist, explaining the scientific rationale behind each step to empower researchers with the knowledge for safe and responsible chemical management.

Pre-Disposal Hazard Assessment and Safety Protocols

Before handling any chemical for disposal, a thorough understanding of its potential hazards is paramount. While a specific Safety Data Sheet (SDS) for this exact stereoisomer may not always be readily accessible, the principle of prudent practice dictates that we infer its hazard profile from structurally similar compounds and general chemical safety principles.

Key Inferred Hazards: Based on analogous chemical structures, (R)-tert-Butyl 2-amino-4-methylpentanoate should be handled as a hazardous substance with the potential for the following:

Hazard Type	Associated Risk	Rationale & Causality
Skin Corrosion/Irritation	May cause skin irritation or chemical burns upon contact.[1][2]	The amino group can impart basic properties, while the ester functionality can be hydrolyzed, potentially leading to irritation.
Serious Eye Damage	Poses a significant risk of serious eye damage.[1][2]	The chemical's likely corrosive nature can cause irreversible damage to delicate eye tissue.
Respiratory Irritation	Vapors or aerosols may cause respiratory tract irritation.[2][3]	Inhalation of organic amines and esters can irritate mucous membranes.
Harmful if Swallowed	Ingestion may lead to adverse health effects or damage to the gastrointestinal tract.[1][3]	The toxicological properties have not been fully investigated, mandating caution.[1]

Mandatory Personal Protective Equipment (PPE): Proper disposal procedures begin with proper protection. The following PPE is required to mitigate the risks outlined above:

• Eye Protection: Chemical safety goggles are mandatory to protect against splashes.[4]

• Hand Protection: Nitrile gloves should be worn to prevent skin contact.[4]

• Body Protection: A standard laboratory coat must be worn to protect skin and clothing.[4]

• Foot Protection: Closed-toe shoes are required at all times in the laboratory.[4]

Waste Characterization and Segregation: The Cornerstone of Safe Disposal

The single most critical step in laboratory waste management is accurate chemical segregation. Mixing incompatible waste streams can lead to dangerous chemical reactions, generating heat, toxic gases, or even explosions. Proper segregation ensures that the waste can be safely handled and treated by a designated disposal facility.

(R)-tert-Butyl 2-amino-4-methylpentanoate is classified as a Non-Halogenated Organic Waste .[5][6] This classification is crucial and dictates its disposal pathway. It must never be mixed with other waste categories.

Chemical Incompatibilities: To prevent hazardous reactions, keep this compound and its waste stream separate from:

• Strong Oxidizing Agents: (e.g., peroxides, permanganates)

• Strong Acids: (e.g., hydrochloric acid, sulfuric acid)[1]

• Strong Bases

• Halogenated Organic Solvents: (e.g., chloroform, methylene chloride)[4][7]

The following diagram illustrates the critical decision-making process for proper waste segregation.

Caption: Waste Segregation Decision Tree for (R)-tert-Butyl 2-amino-4-methylpentanoate.

Step-by-Step Disposal Protocol

Follow this workflow to ensure the safe containment and disposal of (R)-tert-Butyl 2-amino-4-methylpentanoate waste. All commingling of waste must be conducted within an operating chemical fume hood.[8]

Step 1: Select a Proper Waste Container

• Material Compatibility: Choose a container made of a material compatible with organic solvents (e.g., polyethylene).

• Integrity: The container must be robust, leak-proof, and have a tightly sealing screw cap.[9][10] This is crucial to prevent spills and the release of vapors.[5]

Step 2: Label the Container Correctly

• Timing: Affix a hazardous waste tag to the container before adding any waste.[8]

• Content: The label must clearly state "Hazardous Waste" and list all chemical constituents by their full name, including "(R)-tert-Butyl 2-amino-4-methylpentanoate," along with their approximate percentages.[6][8]

• Hazard Identification: Mark the appropriate hazard boxes on the tag (e.g., Flammable, Corrosive).

Step 3: Accumulate Waste Safely

• Location: Store the waste container in a designated Satellite Accumulation Area (SAA), which should be located at or near the point of generation.[8] This area must be in a well-ventilated location, such as a chemical fume hood, away from heat or ignition sources.

• Procedure: Keep the container closed at all times except when actively adding waste.[5][8]

• Fill Level: Do not overfill the container. Always leave at least one inch of headspace to allow for vapor expansion and prevent spills.[8]

Step 4: Arrange for Final Disposal

• Contact EHS: Once the container is three-quarters full, contact your institution's Environmental Health and Safety (EHS) department or the designated chemical waste coordinator to request a pickup.[8]

• Professional Disposal: The waste will be collected by a licensed hazardous waste hauler and transported to a permitted Treatment, Storage, and Disposal Facility (TSDF).[10]

• Ultimate Destruction: The most common and effective disposal method for non-halogenated organic compounds is high-temperature incineration, which breaks the compound down into less harmful components like carbon dioxide and water.[9][10]

The overall disposal workflow is summarized in the diagram below.

Sources

• 1. fishersci.com [fishersci.com]
• 2. aksci.com [aksci.com]
• 3. file.bldpharm.com [file.bldpharm.com]
• 4. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. bucknell.edu [bucknell.edu]
• 7. 7.2 Organic Solvents [ehs.cornell.edu]
• 8. campusoperations.temple.edu [campusoperations.temple.edu]
• 9. usbioclean.com [usbioclean.com]
• 10. Are You Compliant with Lab Waste Regulations? [emsllcusa.com]